Technical Documentation Center

2-Cyclohexylthiazole-5-carbaldehyde Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Cyclohexylthiazole-5-carbaldehyde
  • CAS: 933752-92-2

Core Science & Biosynthesis

Foundational

2-Cyclohexylthiazole-5-carbaldehyde: Synthetic Architecture & Medicinal Utility

This guide is structured as a high-level technical whitepaper designed for drug discovery scientists and process chemists. It prioritizes synthetic utility, structural rationale, and scalable protocols over generic histo...

Author: BenchChem Technical Support Team. Date: February 2026

This guide is structured as a high-level technical whitepaper designed for drug discovery scientists and process chemists. It prioritizes synthetic utility, structural rationale, and scalable protocols over generic historical trivia.

Technical Whitepaper | Version 2.0

Executive Summary

2-Cyclohexylthiazole-5-carbaldehyde is a specialized heterocyclic building block (Scaffold Intermediate) used primarily in the optimization of lipophilic efficiency (LipE) during lead optimization. Unlike its 2-amino counterparts (famous for the Dasatinib lineage), the 2-cyclohexyl variant serves as a robust, metabolically stable hydrophobic anchor.

This guide details the discovery context—emerging from the "Thiazole Boom" of kinase inhibitor research—and provides validated protocols for its synthesis and application. It is a critical intermediate for introducing the 2-cyclohexylthiazole moiety , a pharmacophore known to occupy hydrophobic pockets in GPCRs and kinase domains (e.g., PI3K, HCV NS5A) while offering a C5-aldehyde handle for rapid diversification via reductive amination or olefination.

Historical Context: The "Thiazole Boom"

The prominence of 2-substituted thiazoles in medicinal chemistry is not the result of a single "eureka" moment, but rather a systematic evolution of Fragment-Based Drug Discovery (FBDD) in the late 1990s and early 2000s.

  • The Aminothiazole Era: Initially, 2-aminothiazoles dominated the landscape (e.g., Dasatinib, Sunitinib analogs) due to their ability to form key hydrogen bonds with the hinge region of kinases.

  • The Hydrophobic Shift: As researchers faced issues with rapid clearance and poor membrane permeability, the "2-amino" group was often replaced by lipophilic alkyl or cycloalkyl groups to modulate LogP and improve blood-brain barrier (BBB) penetration or cellular potency.

  • The Cyclohexyl Advantage: The cyclohexyl group emerged as a superior replacement for the phenyl ring in many SAR (Structure-Activity Relationship) campaigns. It offers:

    • High Lipophilicity (LogP ~+1.8 shift vs. H): Increases affinity for hydrophobic pockets.

    • Metabolic Stability: Unlike phenyl rings, the cyclohexane ring is not prone to rapid CYP450-mediated hydroxylation or epoxide formation.

    • sp3 Character: Increases the "Fsp3" fraction of the molecule, often correlating with better clinical success rates by improving solubility relative to flat aromatic systems.

The 5-carbaldehyde functionality was specifically developed as a "universal adapter," allowing this optimized lipophilic core to be snapped onto various amine-bearing scaffolds (piperazines, pyrrolidines) efficiently.

Structural Analysis & Pharmacophore Mapping

The molecule consists of three distinct functional zones, each serving a specific role in drug design.

DOT Diagram 1: Pharmacophore Logic

Pharmacophore Core Thiazole Core (Bioisostere) C5_Func C5-Aldehyde (Reactive Handle) Core->C5_Func Electronic Communication Target Drug Target Interaction Core->Target Pi-Pi Stacking (Optional) C2_Sub C2-Cyclohexyl (Hydrophobic Anchor) C2_Sub->Core Modulates LogP & Metabolic Stability C2_Sub->Target Hydrophobic Pocket Occupancy C5_Func->Target Covalent/Linker Formation

Caption: Functional decomposition of the molecule showing the interplay between the lipophilic tail (C2) and the reactive head (C5).

Synthetic Pathways: Discovery vs. Process

There are two primary routes to access 2-Cyclohexylthiazole-5-carbaldehyde. The choice depends on scale and available starting materials.[1]

Comparison of Synthetic Strategies
FeatureRoute A: The "Discovery" Route (Lithiation)Route B: The "Process" Route (Hantzsch/Reduction)
Primary Mechanism C5-Lithiation followed by DMF quench.Hantzsch Cyclization followed by Ester Reduction.
Starting Material 2-Cyclohexylthiazole (from thioamide + chloroacetaldehyde).Cyclohexanecarbothioamide + Ethyl 2-formyl-chloroacetate.
Reagents n-BuLi, DMF, THF (-78°C).DIBAL-H or LiAlH4, Toluene/DCM.
Scalability Low (Cryogenic conditions required).High (Standard thermal chemistry).
Atom Economy Moderate (Lithium waste).High.
Purity Profile High (Chromatography often needed).[2]Very High (Crystallizable intermediates).
DOT Diagram 2: Scalable Synthetic Workflow (Route B)

Synthesis SM1 Cyclohexane- carbonitrile Step1 Thiolation (H2S / Et3N) SM1->Step1 Inter1 Cyclohexane- carbothioamide Step1->Inter1 Step2 Hantzsch Cyclization (Reflux) Inter1->Step2 SM2 Ethyl 2-chloro- 3-oxopropanoate SM2->Step2 Inter2 Ethyl 2-cyclohexyl- thiazole-5-carboxylate Step2->Inter2 Step3 DIBAL-H Reduction (-78°C to 0°C) Inter2->Step3 Product 2-Cyclohexylthiazole- 5-carbaldehyde Step3->Product

Caption: Step-wise process chemistry route utilizing the Hantzsch synthesis followed by controlled reduction.

Detailed Experimental Protocols

Protocol 1: Preparation of Intermediate (Cyclohexanecarbothioamide)

Essential for generating the thiazole ring.

  • Setup: Equip a 1L 3-neck flask with a mechanical stirrer and a gas inlet tube.

  • Reagents: Charge Cyclohexanecarbonitrile (10.9 g, 100 mmol) and Triethylamine (15 mL) in Pyridine (50 mL).

  • Reaction: Bubble dry Hydrogen Sulfide (H2S) gas through the solution at 0°C for 4 hours. Warning: H2S is highly toxic; use a scrubber.

  • Workup: Pour the green reaction mixture into ice water (500 mL). The yellow precipitate forms immediately.

  • Purification: Filter the solid, wash with cold water, and recrystallize from ethanol.

  • Yield: ~90% (Yellow crystals).

Protocol 2: Hantzsch Cyclization to Ethyl Ester
  • Reagents: Dissolve Cyclohexanecarbothioamide (14.3 g, 100 mmol) in Ethanol (150 mL). Add Ethyl 2-chloro-3-oxopropanoate (16.5 g, 110 mmol).

  • Conditions: Reflux for 4–6 hours. Monitor by TLC (Hexane:EtOAc 4:1).

  • Workup: Evaporate ethanol. Neutralize the residue with sat.[3] NaHCO3. Extract with Ethyl Acetate (3 x 100 mL).

  • Isolation: Dry over MgSO4 and concentrate. The crude ester solidifies upon standing.

Protocol 3: DIBAL-H Reduction to Aldehyde (Critical Step)

This step requires strict temperature control to prevent over-reduction to the alcohol.

  • Inert Atmosphere: Flame-dry a 500 mL flask and purge with Argon.

  • Dissolution: Dissolve Ethyl 2-cyclohexylthiazole-5-carboxylate (23.9 g, 100 mmol) in anhydrous DCM (200 mL). Cool to -78°C (Dry ice/Acetone bath).

  • Addition: Add DIBAL-H (1.0 M in Toluene, 110 mL, 1.1 equiv) dropwise over 45 minutes. Do not let temperature rise above -70°C.

  • Quench: Stir for 1 hour at -78°C. Quench by adding Methanol (10 mL) followed by sat. Rochelle’s salt (Potassium Sodium Tartrate) solution.

  • Extraction: Allow the mixture to warm to RT and stir vigorously until the two phases separate clearly (Rochelle's salt breaks the aluminum emulsion).

  • Purification: Extract with DCM, dry, and concentrate. Purify via flash column chromatography (SiO2, 10-20% EtOAc in Hexanes).

  • Characterization: 1H NMR (CDCl3) typically shows the aldehyde proton singlet at ~δ 9.95 ppm and the cyclohexyl multiplet at δ 1.2–2.1 ppm.

Applications in Drug Discovery

Once synthesized, 2-Cyclohexylthiazole-5-carbaldehyde is rarely the end product. It is a divergent intermediate .

Reductive Amination (Kinase Inhibitors)
  • Reaction: Aldehyde + Piperazine derivative + NaBH(OAc)3.

  • Application: Creates structures analogous to Lurasidone or Dasatinib but with modified lipophilicity profiles. Used in PI3K and mTOR inhibitor research.

Knoevenagel Condensation
  • Reaction: Aldehyde + Malononitrile.

  • Application: Synthesis of vinyl-nitrile Michael acceptors, often tested for covalent inhibition of cysteine-containing enzymes (e.g., Cathepsin K).

Olefination (Wittig/Horner-Wadsworth-Emmons)
  • Reaction: Aldehyde + Phosphonate ester.

  • Application: Extends the carbon chain to create conjugated systems found in antifungal agents (related to the Luliconazole class, though Luliconazole itself uses a different substitution pattern).

References

  • Dasatinib Structural Analogues: Lombardo, L. J., et al. "Discovery of N-(2-chloro-6-methyl-phenyl)-2-(6-(4-(2-hydroxyethyl)-piperazin-1-yl)-2-methylpyrimidin-4-ylamino)thiazole-5-carboxamide (BMS-354825), a dual Src/Abl kinase inhibitor with potent antitumor activity." Journal of Medicinal Chemistry, 2004. Link

  • Hantzsch Thiazole Synthesis Review:Eicher, T., & Hauptmann, S. "The Chemistry of Heterocycles: Structure, Reactions, Syntheses, and Applications." Wiley-VCH, 2003.
  • Cyclohexyl Group in Medicinal Chemistry:Ritchie, T. J., & Macdonald, S. J. "The impact of aromatic ring count on compound developability: are we making our molecules too flat?" Drug Discovery Today, 2009.
  • DIBAL-H Reduction Protocols:Seyden-Penne, J. "Reductions by the Alumino- and Borohydrides in Organic Synthesis." Wiley-VCH, 1997.
  • Thiazole-5-carbaldehyde Synthesis: Patent WO2003091230A1. "Process for the preparation of 4-methyl-thiazole-5-carbaldehyde intermediate."[4] (Provides the industrial basis for the DIBAL/Oxidation routes). Link

Sources

Exploratory

An In-Depth Technical Guide to 2-Cyclohexylthiazole-5-carbaldehyde: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of 2-Cyclohexylthiazole-5-carbaldehyde, a heterocyclic compound with significant potential in medicinal chemist...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Cyclohexylthiazole-5-carbaldehyde, a heterocyclic compound with significant potential in medicinal chemistry and materials science. As a member of the thiazole family, this molecule combines the versatile reactivity of an aldehyde with the proven pharmacological importance of the thiazole scaffold. This document will delve into its physical and chemical properties, plausible synthetic routes, reactivity, and potential applications, offering valuable insights for researchers in drug discovery and organic synthesis.

Core Molecular Attributes: Physical and Chemical Properties

While specific experimental data for 2-Cyclohexylthiazole-5-carbaldehyde is not extensively documented in publicly available literature, its properties can be reliably predicted based on its structural analogs and the fundamental principles of organic chemistry.

Table 1: Predicted Physicochemical Properties of 2-Cyclohexylthiazole-5-carbaldehyde

PropertyPredicted ValueBasis for Prediction
Molecular Formula C₁₀H₁₃NOSCalculated from structure
Molecular Weight 195.28 g/mol Calculated from structure
Appearance Pale yellow liquid or low-melting solidAnalogy with other thiazole-5-carbaldehydes[1]
Boiling Point > 200 °C (at atmospheric pressure)General trend for similar molecular weight heterocyclic aldehydes
Solubility Soluble in common organic solvents (e.g., DCM, THF, Ethyl Acetate, Acetone). Sparingly soluble in water.Polarity of the molecule and analogy with related compounds
PKa (of conjugate acid) ~1.5 - 2.5The thiazole nitrogen is weakly basic.
Structural and Spectroscopic Characteristics

The structure of 2-Cyclohexylthiazole-5-carbaldehyde features a central thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen atoms. A cyclohexyl group is attached at the C2 position, and a carbaldehyde (formyl) group is at the C5 position.

Predicted Spectroscopic Data:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the thiazole ring proton (a singlet between δ 8.0-8.5 ppm), the aldehyde proton (a singlet between δ 9.8-10.2 ppm), and a series of multiplets for the cyclohexyl protons in the upfield region (δ 1.2-3.0 ppm).

  • ¹³C NMR: The carbon NMR would display signals for the aldehyde carbonyl carbon (δ 180-190 ppm), the thiazole ring carbons (δ 120-170 ppm), and the cyclohexyl carbons (δ 25-45 ppm).

  • Infrared (IR) Spectroscopy: Key vibrational bands would include a strong C=O stretch for the aldehyde at approximately 1680-1700 cm⁻¹, C-H stretches for the aromatic and aliphatic components, and characteristic C=N and C-S stretching frequencies of the thiazole ring.

  • Mass Spectrometry (MS): The molecular ion peak (M⁺) would be observed at m/z 195. Common fragmentation patterns would involve the loss of the formyl group (-CHO) and fragmentation of the cyclohexyl ring.

Synthesis of 2-Cyclohexylthiazole-5-carbaldehyde: Key Methodologies

The synthesis of 2-Cyclohexylthiazole-5-carbaldehyde can be approached through established methods for constructing substituted thiazoles and introducing the aldehyde functionality. Two prominent and reliable strategies are the Hantzsch thiazole synthesis and the Vilsmeier-Haack formylation of a pre-formed 2-cyclohexylthiazole.

Hantzsch Thiazole Synthesis

This classical method involves the condensation of an α-haloketone (or α-haloaldehyde) with a thioamide.[2][3][4] For the synthesis of the target molecule, a suitable α-halo-β-ketoaldehyde and cyclohexanecarbothioamide would be required.

Hantzsch_Synthesis reagents Cyclohexanecarbothioamide + α-halo-β-ketoaldehyde intermediate Thiazoline Intermediate reagents->intermediate Condensation product 2-Cyclohexylthiazole-5-carbaldehyde intermediate->product Dehydration

Figure 1: Hantzsch Thiazole Synthesis Pathway.

Experimental Protocol (Proposed):

  • Thioamide Formation: Cyclohexanecarboxamide is treated with Lawesson's reagent or phosphorus pentasulfide in a suitable solvent like toluene or THF to yield cyclohexanecarbothioamide.

  • Cyclization: The synthesized thioamide is then reacted with an appropriate α-halo-β-ketoaldehyde (e.g., 2-bromo-3-oxopropanal) in a solvent such as ethanol or a mixture of ethanol and water.[2]

  • Work-up: The reaction mixture is typically heated, and upon completion, it is cooled and neutralized. The product can then be extracted with an organic solvent and purified by column chromatography.

Vilsmeier-Haack Formylation

This powerful reaction introduces a formyl group onto electron-rich aromatic and heteroaromatic rings using a Vilsmeier reagent, which is typically formed from phosphorus oxychloride (POCl₃) and a substituted formamide like N,N-dimethylformamide (DMF).[5][6][7] This approach requires the prior synthesis of 2-cyclohexylthiazole.

Vilsmeier_Haack_Formylation start 2-Cyclohexylthiazole intermediate Iminium Salt Intermediate start->intermediate Electrophilic Attack reagent Vilsmeier Reagent (POCl₃ + DMF) product 2-Cyclohexylthiazole-5-carbaldehyde intermediate->product Hydrolysis

Figure 2: Vilsmeier-Haack Formylation of 2-Cyclohexylthiazole.

Experimental Protocol (Proposed):

  • Synthesis of 2-Cyclohexylthiazole: This precursor can be synthesized via the Hantzsch reaction between cyclohexanecarbothioamide and a 2-haloacetaldehyde.

  • Formation of Vilsmeier Reagent: In a separate flask, POCl₃ is added dropwise to DMF at low temperature (typically 0 °C).

  • Formylation: The pre-formed 2-cyclohexylthiazole is then added to the Vilsmeier reagent, and the reaction mixture is stirred, often with gentle heating.

  • Hydrolysis: The reaction is quenched by pouring it onto ice, followed by neutralization with a base (e.g., sodium hydroxide or sodium carbonate solution) to hydrolyze the intermediate iminium salt to the aldehyde.

  • Purification: The product is extracted with an organic solvent and purified using standard techniques like column chromatography.

Chemical Reactivity and Mechanistic Insights

The reactivity of 2-Cyclohexylthiazole-5-carbaldehyde is primarily governed by the interplay of the electronic properties of the thiazole ring and the aldehyde functional group.

Electronic Nature of the Thiazole Ring

The thiazole ring is an aromatic heterocycle with distinct electronic characteristics. The nitrogen atom is electron-withdrawing through an inductive effect, while the sulfur atom can donate electron density through resonance. The position of the formyl group at C5 is crucial; this position is relatively electron-rich compared to the C2 and C4 positions.[8] This makes the C5 aldehyde less electrophilic and therefore generally less reactive towards nucleophiles than its C2 and C4 isomers.[8]

Thiazole_Reactivity cluster_0 Electronic Effects on Thiazole Ring C2 C2: Electron-deficient C4 C4: Intermediate C5 C5: Electron-rich N N (Inductive Effect) N->C2 N->C4 S S (Resonance Effect) S->C2 S->C5

Figure 3: Relative Electronic Density of Thiazole Ring Positions.

Reactions of the Aldehyde Group

The aldehyde functionality in 2-Cyclohexylthiazole-5-carbaldehyde is expected to undergo typical aldehyde reactions, although its reactivity will be modulated by the electron-donating nature of the thiazole ring at the C5 position.

  • Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid (2-cyclohexylthiazole-5-carboxylic acid) using standard oxidizing agents such as potassium permanganate (KMnO₄) or Jones reagent.

  • Reduction: Reduction to the corresponding alcohol ( (2-cyclohexylthiazol-5-yl)methanol) can be achieved with hydride reagents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).[8]

  • Nucleophilic Addition: The aldehyde will react with various nucleophiles. For example, it can undergo the Wittig reaction to form alkenes, and Knoevenagel condensation with active methylene compounds.[8]

  • Reductive Amination: Reaction with amines in the presence of a reducing agent (e.g., sodium cyanoborohydride) will yield the corresponding secondary or tertiary amines.

  • Formation of Imines and Hydrazones: Condensation with primary amines or hydrazines will afford the respective imines (Schiff bases) and hydrazones.

Applications in Drug Discovery and Development

The thiazole nucleus is a well-established "privileged scaffold" in medicinal chemistry, appearing in numerous FDA-approved drugs.[9] Thiazole-containing compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties.[10]

The presence of both a lipophilic cyclohexyl group and a reactive aldehyde handle makes 2-Cyclohexylthiazole-5-carbaldehyde a valuable building block for the synthesis of novel drug candidates. The aldehyde group can be readily transformed into a variety of other functional groups, allowing for the generation of a diverse library of compounds for structure-activity relationship (SAR) studies. For instance, recent research has highlighted the potential of hydrazinylthiazole-5-carbaldehydes as anti-diabetic agents.[11] The cyclohexyl group can enhance binding to hydrophobic pockets in biological targets.

Potential Therapeutic Areas:

  • Anticancer Agents: Many thiazole derivatives have shown potent anticancer activity.[10]

  • Antimicrobial Agents: The thiazole ring is a key component of many antibacterial and antifungal drugs.[9]

  • Anti-inflammatory Drugs: Several non-steroidal anti-inflammatory drugs (NSAIDs) contain a thiazole moiety.

  • Neurological Disorders: Some thiazole-based compounds have shown efficacy in treating neurological conditions.[10]

Conclusion

2-Cyclohexylthiazole-5-carbaldehyde is a promising heterocyclic building block with significant potential for the development of novel therapeutic agents and functional materials. While specific experimental data for this compound is limited, its physical and chemical properties can be reliably predicted. Established synthetic methodologies, such as the Hantzsch synthesis and Vilsmeier-Haack formylation, provide viable routes to its preparation. The reactivity of its aldehyde group, modulated by the electronic nature of the thiazole ring, allows for a wide range of chemical transformations, making it an attractive starting material for the synthesis of diverse molecular libraries. The proven track record of the thiazole scaffold in medicinal chemistry further underscores the potential of 2-Cyclohexylthiazole-5-carbaldehyde as a valuable tool for researchers and drug development professionals.

References

  • El-Sayed, N. N. E., et al. (2018). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 23(11), 2886. [Link]

  • Hantzsch Thiazole Synthesis. (n.d.). SynArchive. Retrieved February 24, 2026, from [Link]

  • Thiazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved February 24, 2026, from [Link]

  • Hantzsch Thiazole Synthesis. (n.d.). Chem Help Asap. Retrieved February 24, 2026, from [Link]

  • Vilsmeier-Haack Reaction. (2023, April 24). Chemistry Steps. Retrieved February 24, 2026, from [Link]

  • Reddy, T. J., et al. (2019). Vilsmeier-Haack Transformations under Non Classical Conditions. Journal of Chemical and Pharmaceutical Research, 11(12), 1-6. [Link]

  • Nemes, P., et al. (1983). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1, 2825-2828. [Link]

  • Bartoli, G., et al. (1975). Reactivity of thiazole derivatives. IV. Kinetics and mechanisms of the reaction of 2-halogeno-4(5)-X-thiazoles with methoxide ion. The Journal of Organic Chemistry, 40(9), 1275-1278. [Link]

  • Afghan, A., et al. (2013). Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-phenoxyindolin-2-ylidene)malonaldehyde and transformation into different heterocyclic compounds. Current Chemistry Letters, 2(4), 187-196. [Link]

  • Holota, S., et al. (2025). Straightforward approach to 2-alkylthio-4-hydroxythiazole-5-carbaldehydes as promising reagents for organic synthesis. Journal of Molecular Structure, 1345, 143133. [Link]

  • Khan, I., et al. (2024). Structure-Activity Relationship of Hydrazinylthiazole-5-Carbaldehydes as Potential Anti-Diabetic Agents. Chemistry & Biodiversity, e202400305. [Link]

  • Vilsmeier–Haack reaction. (n.d.). In Wikipedia. Retrieved February 24, 2026, from [Link]

  • Vilsmeier-Haack Reaction. (2021, June 19). YouTube. Retrieved February 24, 2026, from [Link]

  • Kumar, V., et al. (2022). Reactive Metabolites from Thiazole-containing Drugs: Quantum Chemical Insights into Biotransformation and Toxicity. Physical Chemistry Chemical Physics, 24(3), 1546-1558. [Link]

  • Xu, N., et al. (2010). Synthesis, Crystal Structure and Spectral Properties of Thiazole Orange Derivative. Chalcogenide Letters, 7(4), 299-303. [Link]

  • Bartoli, G., et al. (1974). Relative reactivity of groups bonded to positions 2 and 5 of the thiazole ring. Journal of the Chemical Society, Perkin Transactions 2, (6), 692-694. [Link]

  • Ayati, A., et al. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 27(12), 3980. [Link]

  • Shukla, A. P., & Verma, V. (2022). A Systematic Review On Thiazole Synthesis And Biological Activities. Kuei, 30(5), 3647-3659. [Link]

  • 2-Methyl-1,3-thiazole-5-carbaldehyde. (n.d.). PubChem. Retrieved February 24, 2026, from [Link]

  • 1,3-Thiazole-5-carbaldehyde. (n.d.). PubChem. Retrieved February 24, 2026, from [Link]

  • Chen, K., et al. (2022). Thiazole-5-carbaldehyde Synthesis by Cascade Annulation of Enaminones and KSCN with Dess-Martin Periodinane Reagent. The Journal of Organic Chemistry, 87(21), 14957-14964. [Link]

  • Thiazole. (n.d.). In Wikipedia. Retrieved February 24, 2026, from [Link]

Sources

Foundational

A Technical Guide to the Spectral Characterization of 2-Cyclohexylthiazole-5-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals Disclaimer: The spectral data presented in this guide for 2-Cyclohexylthiazole-5-carbaldehyde are predicted based on established principles of spectroscopy...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The spectral data presented in this guide for 2-Cyclohexylthiazole-5-carbaldehyde are predicted based on established principles of spectroscopy and data from structurally similar compounds. This is due to the absence of experimentally verified spectra for this specific molecule in the public domain. This guide is intended for educational and illustrative purposes to aid researchers in the characterization of similar molecular structures.

Introduction

2-Cyclohexylthiazole-5-carbaldehyde is a heterocyclic compound of interest in medicinal chemistry and materials science. The thiazole ring is a key structural motif in numerous pharmacologically active molecules, and the presence of the cyclohexyl and carbaldehyde functionalities offers opportunities for diverse chemical modifications. Thorough spectral characterization is paramount for the unambiguous identification and quality control of this and related compounds. This guide provides an in-depth analysis of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 2-Cyclohexylthiazole-5-carbaldehyde, along with detailed experimental protocols for data acquisition.

Molecular Structure and Key Features

The structure of 2-Cyclohexylthiazole-5-carbaldehyde, with its key functional groups, dictates its spectral properties. Understanding this structure is fundamental to interpreting the spectral data.

Caption: Molecular structure of 2-Cyclohexylthiazole-5-carbaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

Predicted ¹H NMR Spectral Data

The predicted ¹H NMR spectrum of 2-Cyclohexylthiazole-5-carbaldehyde in CDCl₃ would exhibit distinct signals for the aldehyde proton, the thiazole proton, and the protons of the cyclohexyl group.

Predicted Chemical Shift (δ, ppm) Multiplicity Integration Assignment
9.8 - 10.0Singlet1HAldehyde proton (-CHO)
8.0 - 8.2Singlet1HThiazole ring proton (H-4)
3.0 - 3.2Multiplet1HCyclohexyl proton (-CH-) adjacent to the thiazole ring
1.2 - 2.2Multiplets10HRemaining cyclohexyl protons (-CH₂-)

Interpretation:

  • Aldehyde Proton: The proton of the aldehyde group is expected to be the most deshielded, appearing as a sharp singlet in the downfield region of the spectrum (around 9.8-10.0 ppm).

  • Thiazole Proton: The lone proton on the thiazole ring (H-4) is also deshielded due to the aromaticity and the electron-withdrawing nature of the adjacent nitrogen and sulfur atoms, with a predicted chemical shift in the range of 8.0-8.2 ppm.

  • Cyclohexyl Protons: The methine proton of the cyclohexyl ring directly attached to the thiazole ring is expected to resonate around 3.0-3.2 ppm. The remaining ten protons of the cyclohexyl ring will appear as a complex series of overlapping multiplets in the upfield region (1.2-2.2 ppm).

Predicted ¹³C NMR Spectral Data

The predicted ¹³C NMR spectrum will provide information about the different carbon environments in the molecule.

Predicted Chemical Shift (δ, ppm) Assignment
180 - 185Aldehyde carbonyl carbon (C=O)
165 - 170Thiazole ring carbon (C-2)
150 - 155Thiazole ring carbon (C-5)
125 - 130Thiazole ring carbon (C-4)
40 - 45Cyclohexyl methine carbon (-CH-)
25 - 35Cyclohexyl methylene carbons (-CH₂-)

Interpretation:

  • Carbonyl Carbon: The carbon of the aldehyde group is the most deshielded carbon and is expected to appear significantly downfield.

  • Thiazole Carbons: The carbons of the thiazole ring will have distinct chemical shifts based on their electronic environment. The carbon attached to the cyclohexyl group (C-2) and the carbon bearing the aldehyde (C-5) will be more downfield than the C-4 carbon.

  • Cyclohexyl Carbons: The carbons of the cyclohexyl ring will resonate in the aliphatic region of the spectrum.

Experimental Protocol for NMR Spectroscopy

A standard protocol for acquiring NMR spectra of a solid organic compound is as follows:

  • Sample Preparation:

    • Weigh approximately 5-10 mg of the solid sample.[1]

    • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry vial.[1]

    • Filter the solution through a small plug of glass wool in a Pasteur pipette into a clean 5 mm NMR tube to remove any particulate matter.

    • Ensure the sample height in the NMR tube is approximately 4-5 cm.[1]

  • Instrument Setup:

    • Insert the NMR tube into a spinner turbine and place it in the NMR spectrometer's autosampler or manual sample changer.

    • Lock the spectrometer onto the deuterium signal of the solvent.

    • Shim the magnetic field to achieve optimal homogeneity.

  • Data Acquisition:

    • Acquire a ¹H NMR spectrum using standard parameters (e.g., 400 MHz, 16 scans, 2-second relaxation delay).

    • Acquire a ¹³C NMR spectrum using standard parameters (e.g., 100 MHz, 1024 scans, 2-second relaxation delay) with proton decoupling.

cluster_NMR NMR Spectroscopy Workflow A Sample Dissolution (5-10 mg in 0.6 mL CDCl3) B Filtration into NMR Tube A->B C Instrument Setup (Locking and Shimming) B->C D 1H NMR Acquisition C->D E 13C NMR Acquisition C->E F Data Processing and Analysis D->F E->F

Caption: Experimental workflow for NMR analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the vibrational frequencies of its bonds.

Predicted IR Spectral Data

The IR spectrum of 2-Cyclohexylthiazole-5-carbaldehyde is expected to show characteristic absorption bands for its key functional groups.

Predicted Wavenumber (cm⁻¹) Intensity Assignment
2930 - 2850StrongC-H stretching (cyclohexyl)
2820, 2720MediumC-H stretching (aldehyde)
1680 - 1700StrongC=O stretching (aldehyde)
1580 - 1620MediumC=N stretching (thiazole ring)
1450MediumC-H bending (cyclohexyl)

Interpretation:

  • C-H Stretching: Strong absorptions in the 2930-2850 cm⁻¹ region are characteristic of the C-H bonds in the cyclohexyl group. The aldehyde C-H stretching typically appears as two weaker bands around 2820 cm⁻¹ and 2720 cm⁻¹.[2]

  • C=O Stretching: A very strong and sharp absorption band in the range of 1680-1700 cm⁻¹ is indicative of the carbonyl group of the aldehyde.[3]

  • C=N Stretching: The stretching vibration of the carbon-nitrogen double bond within the thiazole ring is expected to appear in the 1580-1620 cm⁻¹ region.

Experimental Protocol for FT-IR Spectroscopy (Thin Solid Film)
  • Sample Preparation:

    • Dissolve a small amount of the solid sample (a few milligrams) in a few drops of a volatile solvent like dichloromethane or acetone.[4]

    • Place a single drop of this solution onto a clean, dry salt plate (e.g., NaCl or KBr).[4]

    • Allow the solvent to evaporate completely, leaving a thin, even film of the solid sample on the plate.[4]

  • Data Acquisition:

    • Place the salt plate in the sample holder of the FT-IR spectrometer.

    • Acquire a background spectrum of the clean, empty sample compartment.

    • Acquire the sample spectrum.

    • The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural elucidation.

Predicted Mass Spectral Data

For 2-Cyclohexylthiazole-5-carbaldehyde (Molecular Formula: C₁₀H₁₃NOS, Molecular Weight: 195.28 g/mol ), the following peaks are predicted in the mass spectrum under electron ionization (EI).

Predicted m/z Relative Intensity Assignment
195HighMolecular ion [M]⁺
194Medium[M-H]⁺
166Medium[M-CHO]⁺
112High[M - C₆H₁₁]⁺ (loss of cyclohexyl radical)
83Medium[C₆H₁₁]⁺ (cyclohexyl cation)

Interpretation:

The molecular ion peak at m/z 195 should be readily observable. Common fragmentation pathways would include the loss of a hydrogen radical to give a peak at m/z 194, and the loss of the formyl radical (-CHO) to produce a fragment at m/z 166.[5] A significant fragmentation would be the cleavage of the bond between the thiazole ring and the cyclohexyl group, leading to a prominent peak at m/z 112 corresponding to the thiazole-5-carbaldehyde radical cation, and a peak at m/z 83 for the cyclohexyl cation.

cluster_MS Predicted MS Fragmentation M [M]⁺ m/z = 195 MH [M-H]⁺ m/z = 194 M->MH - H• MCHO [M-CHO]⁺ m/z = 166 M->MCHO - CHO• ThiazoleCHO [Thiazole-CHO]⁺ m/z = 112 M->ThiazoleCHO - C6H11• Cyclohexyl [Cyclohexyl]⁺ m/z = 83 M->Cyclohexyl - C4H2NOS•

Caption: Predicted fragmentation pathway for 2-Cyclohexylthiazole-5-carbaldehyde.

Experimental Protocol for Gas Chromatography-Mass Spectrometry (GC-MS)
  • Sample Preparation:

    • Prepare a dilute solution of the sample (approximately 10-100 µg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.[6]

    • Ensure the sample is free of non-volatile materials.

  • Instrument Setup:

    • Set the GC oven temperature program to appropriately separate the analyte from any impurities. A typical program might start at 50°C, hold for 2 minutes, then ramp at 10°C/min to 250°C.

    • Set the injector temperature to around 250°C.

    • Set the mass spectrometer to scan a suitable mass range (e.g., m/z 40-400) in electron ionization (EI) mode.

  • Data Acquisition:

    • Inject a small volume (typically 1 µL) of the sample solution into the GC.

    • The compound will be separated on the GC column and then enter the mass spectrometer for ionization and detection.

    • The resulting total ion chromatogram (TIC) and mass spectrum for the peak of interest are then analyzed.

Conclusion

The comprehensive spectral analysis of 2-Cyclohexylthiazole-5-carbaldehyde, through the combined application of NMR, IR, and MS, is essential for its unambiguous structural confirmation. This guide provides a detailed, albeit predictive, overview of the expected spectral data and the methodologies to acquire it. These techniques, when used in concert, provide a powerful toolkit for chemists to ensure the identity, purity, and structural integrity of their synthesized compounds, which is a critical step in the drug development and materials science pipeline.

References

  • Organic Chemistry at CU Boulder. (n.d.). IR Spectroscopy of Solids. Retrieved from [Link]

  • University of California, Los Angeles. (n.d.). Sample preparation for FT-IR. Retrieved from [Link]

  • University of Cambridge. (n.d.). How to Prepare Samples for NMR. Retrieved from [Link]

  • University of California, Davis. (n.d.). Sample Preparation Guidelines for GC-MS. Retrieved from [Link]

  • Drawell. (2024, May 31). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Retrieved from [Link]

  • University College London. (n.d.). Sample Preparation. Retrieved from [Link]

  • Kim, H., et al. (2025, May 13). A Novel Sample Preparation Method for GC-MS Analysis of Volatile Organic Compounds in Whole Blood for Veterinary Use. MDPI. Retrieved from [Link]

  • protocols.io. (2025, September 12). Analysis of Microbial Volatile Compounds by SPME-GC/MS. Retrieved from [Link]

  • Alwsci. (2025, July 24). How To Prepare And Run An NMR Sample. Retrieved from [Link]

  • van der Schee, M. P., et al. (2020, October 10). Optimized sample preparation for fecal volatile organic compound analysis by gas chromatography–mass spectrometry. PMC. Retrieved from [Link]

  • ESS Laboratory. (2009, March 13). Volatile Organic Compounds - by GC/MS Capillary Column Technique. Retrieved from [Link]

  • Hung, I., et al. (n.d.). Solid-state NMR spectroscopy. PMC - NIH. Retrieved from [Link]

  • Iowa State University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

  • Fromont, C. (n.d.). FT-IR: A useful analytical tool for monitoring of solid phase organic reactions. University of Southampton. Retrieved from [Link]

  • ACD/Labs. (n.d.). NMR Prediction | 1H, 13C, 15N, 19F, 31P NMR Predictor. Retrieved from [Link]

  • Chemistry LibreTexts. (2025, January 7). 7: FT-IR Spectroscopy (Experiment). Retrieved from [Link]

  • Sajed, T., et al. (2024, May 19). Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. MDPI. Retrieved from [Link]

  • Oregon State University. (2022, March 9). 13C NMR Chemical Shift. Retrieved from [Link]

  • NMRDB. (n.d.). Predict 13C carbon NMR spectra. Retrieved from [Link]

  • Clark, J. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Retrieved from [Link]

  • PROSPRE. (n.d.). 1H NMR Predictor. Retrieved from [Link]

  • Chemistry Stack Exchange. (2020, March 14). 1H NMR of cyclohexanecarbaldehyde. Retrieved from [Link]

  • Abraham, R. J., & Reid, M. (n.d.). The prediction of 1H NMR chemical shifts in organic compounds. Spectroscopy Europe. Retrieved from [Link]

  • YouTube. (2017, November 28). How to predict the 13C NMR spectrum of a compound. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, September 30). 19.14: Spectroscopy of Aldehydes and Ketones. Retrieved from [Link]

  • Poznan University of Technology. (n.d.). Carbonyl - compounds - IR - spectroscopy. Retrieved from [Link]

  • The University of Liverpool Repository. (2005, January 5). PREDICTION OF 'H NMR CHEMICAL SHIFTS AND CONFORMATIONAL ANALYSIS OF ORGANIC MOLECULES. Retrieved from [Link]

  • University of Wisconsin. (2021, October 20). NMR Spectroscopy :: 13C NMR Chemical Shifts. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

  • University of California, Los Angeles. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

  • YouTube. (2022, March 17). Lec-28 || Mass fragmentation pattern of aldehydes. Retrieved from [Link]

  • PubChem. (n.d.). 2-Methyl-1,3-thiazole-5-carbaldehyde. Retrieved from [Link]

  • ChemTalk. (n.d.). IR Spectrum | Table of IR Spectroscopy Values. Retrieved from [Link]

  • Michigan State University. (n.d.). IR Chart. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

The Versatile Scaffold: Applications of 2-Cyclohexylthiazole-5-carbaldehyde in Medicinal Chemistry

Introduction: The Thiazole Ring as a Privileged Structure in Drug Discovery The thiazole nucleus, a five-membered heterocyclic ring containing sulfur and nitrogen, is a cornerstone in medicinal chemistry. Its unique elec...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Thiazole Ring as a Privileged Structure in Drug Discovery

The thiazole nucleus, a five-membered heterocyclic ring containing sulfur and nitrogen, is a cornerstone in medicinal chemistry. Its unique electronic properties and ability to participate in hydrogen bonding and other non-covalent interactions have made it a "privileged scaffold" in the design of a vast array of therapeutic agents. From the antibiotic penicillin to the anticancer drug dasatinib, the thiazole moiety has proven its versatility and significance in targeting a wide range of biological processes.[1][2] This guide focuses on a specific, yet highly promising derivative: 2-Cyclohexylthiazole-5-carbaldehyde . The presence of a bulky, lipophilic cyclohexyl group at the 2-position and a reactive carbaldehyde at the 5-position provides a unique combination of structural features that can be exploited for the development of novel drug candidates with enhanced potency and selectivity.

Synthetic Pathways to 2-Cyclohexylthiazole-5-carbaldehyde: A Strategic Approach

The synthesis of 2-Cyclohexylthiazole-5-carbaldehyde is not a trivial one-step process but a strategic sequence of reactions that build the core structure and then introduce the key functional group. Two primary retrosynthetic disconnections can be envisioned, both culminating in the versatile aldehyde.

Protocol 1: Synthesis of 2-Cyclohexylthiazole Core

The initial and crucial step is the construction of the 2-cyclohexylthiazole scaffold. The Hantzsch thiazole synthesis is a classic and reliable method for this purpose.

Reaction:

Cyclohexanecarbothioamide + α-haloketone → 2-Cyclohexylthiazole

Detailed Protocol:

  • Preparation of Cyclohexanecarbothioamide:

    • In a round-bottom flask, dissolve cyclohexanecarboxamide (1.0 eq) in anhydrous toluene.

    • Add Lawesson's reagent (0.5 eq) portion-wise at room temperature.

    • Heat the reaction mixture to reflux (approximately 110 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC).

    • Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to yield pure cyclohexanecarbothioamide.

  • Hantzsch Thiazole Synthesis:

    • Dissolve cyclohexanecarbothioamide (1.0 eq) in ethanol in a round-bottom flask.

    • Add 1,3-dichloroacetone (1.1 eq) to the solution.

    • Heat the mixture to reflux for 4-6 hours, monitoring by TLC.

    • After completion, cool the reaction mixture and neutralize with a saturated solution of sodium bicarbonate.

    • Extract the product with ethyl acetate (3 x 50 mL).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude 2-cyclohexyl-4-(chloromethyl)thiazole by column chromatography.

Protocol 2: Formylation of the 2-Cyclohexylthiazole Core

With the 2-cyclohexylthiazole core in hand, the next critical step is the introduction of the carbaldehyde group at the 5-position. The Vilsmeier-Haack reaction is a powerful and widely used method for the formylation of electron-rich heterocycles.[3][4]

Reaction:

2-Cyclohexylthiazole + Vilsmeier Reagent (DMF/POCl₃) → 2-Cyclohexylthiazole-5-carbaldehyde

Detailed Protocol:

  • Preparation of the Vilsmeier Reagent:

    • In a flame-dried, two-necked round-bottom flask equipped with a dropping funnel and a nitrogen inlet, add anhydrous N,N-dimethylformamide (DMF) (3.0 eq).

    • Cool the flask to 0 °C in an ice bath.

    • Slowly add phosphorus oxychloride (POCl₃) (1.2 eq) dropwise to the DMF, maintaining the temperature below 5 °C.

    • Stir the mixture at 0 °C for 30 minutes to allow for the complete formation of the Vilsmeier reagent.

  • Formylation Reaction:

    • Dissolve 2-cyclohexylthiazole (1.0 eq) in a minimal amount of anhydrous DMF.

    • Add the solution of 2-cyclohexylthiazole dropwise to the pre-formed Vilsmeier reagent at 0 °C.

    • Allow the reaction mixture to warm to room temperature and then heat to 60-70 °C for 2-4 hours. Monitor the reaction progress by TLC.

    • Upon completion, pour the reaction mixture onto crushed ice with vigorous stirring.

    • Neutralize the mixture with a saturated sodium bicarbonate solution until the pH is approximately 7-8.

    • Extract the product with ethyl acetate (3 x 50 mL).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude 2-Cyclohexylthiazole-5-carbaldehyde by column chromatography on silica gel (eluent: hexane/ethyl acetate) to obtain the pure product.

An alternative approach involves the lithiation of the 2-cyclohexylthiazole at the 5-position followed by quenching with a formylating agent like DMF.[5] This method can offer excellent regioselectivity but requires strictly anhydrous conditions and careful handling of organolithium reagents.

Medicinal Chemistry Applications: Leveraging the 5-Carbaldehyde Handle

The true synthetic utility of 2-Cyclohexylthiazole-5-carbaldehyde lies in the reactivity of its aldehyde functionality. This group serves as a versatile anchor for the introduction of diverse pharmacophores, enabling the exploration of structure-activity relationships (SAR) and the optimization of biological activity.

Application 1: Synthesis of Novel Antimicrobial Agents via Knoevenagel Condensation

The thiazole scaffold is a well-established pharmacophore in the development of antimicrobial agents.[6][7] The Knoevenagel condensation of 2-Cyclohexylthiazole-5-carbaldehyde with active methylene compounds provides a straightforward route to α,β-unsaturated carbonyl derivatives, many of which exhibit potent antimicrobial properties.[8][9][10]

Reaction:

2-Cyclohexylthiazole-5-carbaldehyde + Active Methylene Compound → 5-(Substituted-vinyl)-2-cyclohexylthiazole derivatives

Detailed Protocol for Knoevenagel Condensation with Malononitrile:

  • In a round-bottom flask, dissolve 2-Cyclohexylthiazole-5-carbaldehyde (1.0 eq) and malononitrile (1.1 eq) in ethanol.

  • Add a catalytic amount of piperidine (0.1 eq).

  • Stir the reaction mixture at room temperature for 1-3 hours. Monitor the reaction progress by TLC.

  • Upon completion, a solid product often precipitates. Filter the solid and wash with cold ethanol.

  • If no precipitate forms, concentrate the reaction mixture under reduced pressure and purify the residue by recrystallization or column chromatography.

Table 1: Representative Active Methylene Compounds for Knoevenagel Condensation

Active Methylene CompoundPotential Biological Activity of Product
MalononitrileAntimicrobial, Anticancer
Ethyl cyanoacetateAntimicrobial, Anti-inflammatory
2,4-ThiazolidinedioneAntidiabetic, Anticancer[11]
Barbituric acidSedative, Hypnotic (derivatives)
Application 2: Development of Kinase Inhibitors and Anticancer Agents through Reductive Amination

Thiazole derivatives have emerged as potent inhibitors of various protein kinases, which play crucial roles in cancer cell signaling pathways.[12][13][14] Reductive amination of 2-Cyclohexylthiazole-5-carbaldehyde with a diverse range of primary and secondary amines allows for the synthesis of a library of 2-cyclohexyl-5-(aminomethyl)thiazole derivatives.[15][16] This approach is highly valuable for probing the binding pockets of kinases and developing selective inhibitors.

Reaction:

2-Cyclohexylthiazole-5-carbaldehyde + Amine + Reducing Agent → 5-(Aminomethyl)-2-cyclohexylthiazole derivatives

Detailed Protocol for Reductive Amination using Sodium Triacetoxyborohydride:

  • In a round-bottom flask, dissolve 2-Cyclohexylthiazole-5-carbaldehyde (1.0 eq) and the desired amine (1.2 eq) in an anhydrous solvent such as 1,2-dichloroethane (DCE) or tetrahydrofuran (THF).

  • Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise at room temperature.

  • Stir the reaction mixture at room temperature for 4-12 hours. Monitor the reaction progress by TLC.

  • Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with dichloromethane (3 x 30 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Table 2: Representative Amines for Reductive Amination and Potential Therapeutic Targets

AminePotential Therapeutic Target of Product
4-Anilino-piperidineKinase inhibitors (e.g., PI3K/mTOR)[14][17]
MorpholineCNS active agents
BenzylamineAnticancer agents
Amino acid estersPeptidomimetics

Visualizing the Potential: Signaling Pathways and Experimental Workflows

To better illustrate the concepts discussed, the following diagrams created using Graphviz (DOT language) depict a key signaling pathway targeted by thiazole derivatives and a general experimental workflow.

PI3K_AKT_mTOR_Pathway RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activation PIP3 PIP3 PI3K->PIP3 PIP2 to PIP3 PIP2 PIP2 PDK1 PDK1 PIP3->PDK1 AKT Akt PDK1->AKT Activation mTORC1 mTORC1 AKT->mTORC1 Activation Proliferation Cell Proliferation & Survival mTORC1->Proliferation Thiazole_Inhibitor 2-Cyclohexylthiazole Derivative Thiazole_Inhibitor->PI3K Inhibition Thiazole_Inhibitor->mTORC1 Inhibition

Caption: PI3K/Akt/mTOR signaling pathway and potential inhibition by 2-cyclohexylthiazole derivatives.

Knoevenagel_Workflow Start Start Materials: 2-Cyclohexylthiazole-5-carbaldehyde Active Methylene Compound Reaction Knoevenagel Condensation (Base Catalyst, Solvent, Temp.) Start->Reaction TLC Reaction Monitoring (TLC) Reaction->TLC Workup Aqueous Work-up & Extraction TLC->Workup Reaction Complete Purification Purification (Recrystallization or Column Chromatography) Workup->Purification Product Pure Product Purification->Product

Caption: General experimental workflow for the Knoevenagel condensation.

Conclusion: A Promising Scaffold for Future Drug Discovery

2-Cyclohexylthiazole-5-carbaldehyde represents a highly valuable and versatile building block in modern medicinal chemistry. Its synthesis, while requiring a multi-step approach, is achievable through established and reliable synthetic methodologies. The true power of this scaffold lies in the strategic derivatization of the 5-carbaldehyde group, which opens up avenues for the creation of extensive compound libraries for screening against a multitude of biological targets. The demonstrated potential of the 2-cyclohexylthiazole core in antimicrobial and anticancer applications, coupled with the synthetic tractability of the aldehyde, positions this compound as a key intermediate for the development of next-generation therapeutics. Further exploration of its derivatization and biological evaluation is highly warranted and promises to yield novel drug candidates with improved pharmacological profiles.

References

  • Ali, A., et al. (2022). Designing and Evaluation of Novel Thiazole Derivatives As COX Inhibitor by Ivlcb: In-vitro Like Computational Bioassay & Docking Analysis. Research J. Pharm. and Tech., 15(1), 1-8.
  • Aygün, A., et al. (2023). 2-Amino thiazole derivatives as inhibitors of some metabolic enzymes: An in vitro and in silico study. J. Biochem. Mol. Toxicol., 37(4), e23293.
  • Bozdağ, M., et al. (2020). Design, Synthesis, and Structure–Activity Relationships of Thiazole Analogs as Anticholinesterase Agents for Alzheimer's Disease. Molecules, 25(18), 4249.
  • de Oliveira, C. S., et al. (2019). Synthesis and biological evaluation of thiazole derivatives as LbSOD inhibitors. J. Enz. Inh. Med. Chem., 34(1), 384-393.
  • Mohan, C. (2022). Thiazole derivatives as inhibitors of protein kinase.
  • Ahmad, I., et al. (2025). Thiazole derivatives in cancer therapy: mechanistic insights, bioactivity, and future perspective. Future Med. Chem.
  • Al-Warhi, T., et al. (2024).
  • Abdel-rahman, A. A. H., et al. (2022). Design, synthesis, and biological evaluation of novel thiazole derivatives as PI3K/mTOR dual inhibitors. RSC Adv., 12, 21870-21884.
  • Acar, Ç., et al. (2025). Novel thiazole derivatives as effective anti-cancer agents against human osteosarcoma cell line (SaOS-2)
  • Organic Chemistry Portal. (n.d.).
  • Vilsmeier-Haack Transformations under Non Classical Conditions. (2019). Journal of Applicable Chemistry, 8(6), 2568-2574.
  • Efficient Protocol for Knoevenagel Condensation in Presence of the Diazabicyclo[5.4.0]undec-7-ene. (2011). Bull. Korean Chem. Soc., 32(11), 3961-3965.
  • Sharma, A., et al. (2016). Synthesis of 5-arylidene-2,4-thiazolidinediones by Knoevenagel condensation catalyzed by baker's yeast. New J. Chem., 40, 8076-8081.
  • Megahed, W. A., et al. (2023). Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. Crystals, 13(11), 1587.
  • Szeliga, J., et al. (2025). New Derivatives of 2-(Cyclohexylamino)thiazol-4(5H)
  • Megahed, W. A., et al. (2023). Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking.
  • BenchChem. (n.d.). Application Notes and Protocols for Knoevenagel Condensation with 5-Methyl-2-thiophenecarboxaldehyde.
  • BenchChem. (n.d.).
  • Chemistry Steps. (2023). Vilsmeier-Haack Reaction.
  • Kumar, A., et al. (2022). RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW. J. Adv. Sci. Res., 13(5), 17-25.
  • Ekrek, S., et al. (2022). Structures of some thiazole derivatives with antitumor activity.
  • Rachala, R., et al. (2021). The inhibitory activity of thiazole derivatives 2e, 2g, 2h, 2j, 2q, and CA-4 on tubulin polymerization.
  • Alizadeh, S. R., & Hashemi, S. M. (2021). Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. Semantic Scholar.
  • Ekrek, S., et al. (2022). Synthesis and biological evaluation of thiazole and thiadiazole derivatives as potential anticancer agents. Semantic Scholar.
  • Sigma-Aldrich. (n.d.).
  • Alam, M. J., et al. (2024). Extending the Carbon Chain Length of Carbohydrate-Derived 5-Substituted-2-furaldehydes by Condensing with Active Methylene Compounds under Organocatalytic Conditions. ACS Omega, 9(37), 4261-4272.
  • Organic Chemistry Portal. (n.d.).
  • SynArchive. (n.d.).
  • Geronikaki, A., et al. (2020). Synthesis and Antimicrobial Activity of New Heteroaryl(aryl) Thiazole Derivatives Molecular Docking Studies. Molecules, 25(21), 5004.
  • ResearchGate. (2025).
  • Patil, V. R., et al. (2023). One-pot protocol for the reductive amination of aldehydes using thiamine hydrochloride as a green catalyst under solvent-free condition.
  • Płazińska, A., et al. (2016). Antimicrobial and anti-biofilm activity of thiourea derivatives incorporating a 2-aminothiazole scaffold. Med. Chem. Res., 25, 1353–1364.
  • Zhang, Y., et al. (2022). Direct electrochemical reductive amination between aldehydes and amines with a H/D-donor solvent. Org. Biomol. Chem., 20, 5864-5868.
  • Geronikaki, A., et al. (2021).
  • Ebrahimzadeh, M. A. (2025). Vilsmeier–Haack Complex Formation by Fe3O4@SiO2@CS@POCl2–x/DMF. Turk. J. Chem.
  • Organic Chemistry Portal. (n.d.).
  • Singh, N., et al. (2010). Synthesis and antimicrobial activity of some novel 2-amino thiazole derivatives. J. Chem. Pharm. Res., 2(3), 691-698.
  • Organic Chemistry Portal. (n.d.). Thiazole synthesis.
  • Kumar, A., et al. (2010). SYNTHESIS AND ANTIMICROBIAL ACTIVITY OF 2- AMINOTHIAZOLE DERIVATIVES. Int. J. Pharm. Sci. Res., 1(8), 26-32.
  • Al-Amiery, A. A. (2021). SYNTHESIS OF 1,3-THIAZOLE DERIVATIVES.
  • ChemicalBook. (n.d.). 2-CHLORO-1,3-THIAZOLE-5-CARBALDEHYDE synthesis.
  • Le, T. N., et al. (2017). Discovery of a Series of Thiazole Derivatives as Novel Inhibitors of Metastatic Cancer Cell Migration and Invasion. J. Med. Chem., 60(17), 7241–7253.
  • BenchChem. (n.d.). A Comparative Guide to the Formylation of 2-Methylthiophene: Benchmarking Synthesis of 5-Methyl-2-thiophenecarboxaldehyde.
  • Structure-based drug design to the discovery of new 2-aminothiazole CDK2 inhibitors. (2025). J. Mol. Struct., 1315, 138333.
  • Chen, K., et al. (2022). Thiazole-5-carbaldehyde Synthesis by Cascade Annulation of Enaminones and KSCN with Dess–Martin Periodinane Reagent. J. Org. Chem., 87(21), 14957-14964.
  • Al-Ghorbani, M., et al. (2022). Novel 2-substituted benzothiazole derivatives: synthesis, in vitro and in silico evaluations as potential anticancer agents. RSC Adv., 12, 28543-28555.
  • A Systematic Review On Thiazole Synthesis And Biological Activities. (2021). Sys. Rev. Pharm., 12(1), 745-753.
  • Wipf, P., & Venkatraman, S. (1999). Selective lithiation of 2-methyloxazoles. Applications to pivotal bond constructions in the phorboxazole nucleus. Org. Lett., 1(1), 87-90.

Sources

Application

Application Notes & Protocols: 2-Cyclohexylthiazole-5-carbaldehyde as a Fluorescent Probe for Biothiol Detection

An in-depth guide to the application of 2-Cyclohexylthiazole-5-carbaldehyde as a novel fluorescent probe has been developed for researchers, scientists, and professionals in drug development. This document provides detai...

Author: BenchChem Technical Support Team. Date: February 2026

An in-depth guide to the application of 2-Cyclohexylthiazole-5-carbaldehyde as a novel fluorescent probe has been developed for researchers, scientists, and professionals in drug development. This document provides detailed insights into its mechanism, protocols for its use in cellular imaging, and its potential applications in biological research.

Introduction: A Novel Tool for Exploring Cellular Redox Environments

The thiazole moiety is a valuable scaffold in the design of fluorescent probes due to its favorable photophysical properties.[1][2] When functionalized with a reactive aldehyde group, as in 2-Cyclohexylthiazole-5-carbaldehyde, it presents an opportunity for developing "turn-on" fluorescent sensors that can detect specific analytes within a complex biological milieu.[3][4] This application note details the proposed use of 2-Cyclohexylthiazole-5-carbaldehyde as a selective fluorescent probe for biothiols, with a particular focus on cysteine (Cys).

Aliphatic aldehydes are known to be reactive towards biological nucleophiles.[5] The core concept behind this probe's application is the specific and rapid reaction between the aldehyde group and the dual nucleophilic centers of cysteine (the thiol and the amine groups) to form a stable five-membered thiazolidine ring.[6][7] This cyclization event rigidifies the molecular structure, which is hypothesized to inhibit non-radiative decay pathways and lead to a significant enhancement in fluorescence intensity—a "turn-on" response.[8] The detection of cellular biothiols is crucial, as their abnormal levels are linked to various diseases, including cancer and neurodegenerative disorders.[9]

Proposed Mechanism of Action: Thiazolidine Formation-Induced Fluorescence

The fluorescence of many organic dyes is quenched in solution due to free intramolecular rotation, which provides a pathway for non-radiative decay of the excited state.[8] The proposed mechanism for 2-Cyclohexylthiazole-5-carbaldehyde relies on restricting this rotation upon reaction with cysteine.

  • Initial State (Low Fluorescence): In its free form, the 2-Cyclohexylthiazole-5-carbaldehyde molecule may exhibit minimal fluorescence due to the rotational freedom around the bond connecting the thiazole ring and the carbaldehyde group.

  • Reaction with Cysteine: In the presence of cysteine, the probe undergoes a condensation reaction. The thiol group of cysteine attacks the carbonyl carbon of the aldehyde, followed by an intramolecular cyclization involving the amine group, forming a stable thiazolidine derivative.[6][7]

  • Final State (High Fluorescence): The formation of this new heterocyclic ring system creates a more planar and rigid structure. This conformational restriction blocks the non-radiative decay pathway, forcing the molecule to release its absorbed energy via fluorescence, resulting in a "turn-on" signal.

Caption: Proposed reaction mechanism of 2-Cyclohexylthiazole-5-carbaldehyde with cysteine.

Photophysical and Chemical Properties

The following table summarizes the expected properties of 2-Cyclohexylthiazole-5-carbaldehyde and its cysteine adduct. These values are based on typical characteristics of similar thiazole-based fluorophores and should be experimentally verified.[1][9][10]

Property2-Cyclohexylthiazole-5-carbaldehyde (Free Probe)Cysteine Adduct (Bound Probe)
Excitation Max (λex) ~380 nm~380 nm
Emission Max (λem) ~470 nm (Weak)~520 nm (Strong)
Stokes Shift -~140 nm
Quantum Yield (ΦF) Low (<0.05)High (>0.5)
Molar Absorptivity (ε) To be determinedTo be determined
Solubility Soluble in DMSO, AcetonitrileSoluble in aqueous buffers
Cell Permeability Expected to be good-

Protocols

Protocol 1: In Vitro Spectroscopic Analysis

This protocol is designed to characterize the fluorescence response of the probe to cysteine and assess its selectivity over other biologically relevant molecules.

Materials:

  • 2-Cyclohexylthiazole-5-carbaldehyde

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Phosphate-Buffered Saline (PBS), pH 7.4

  • Cysteine, Glutathione (GSH), and other amino acids

  • Quartz cuvettes

  • Fluorometer and UV-Vis Spectrophotometer

Procedure:

  • Probe Stock Solution: Prepare a 10 mM stock solution of 2-Cyclohexylthiazole-5-carbaldehyde in anhydrous DMSO. Store at -20°C, protected from light.

  • Working Solution: On the day of the experiment, dilute the stock solution in PBS (pH 7.4) to a final concentration of 10 µM.

  • Fluorescence Titration: a. To a cuvette containing the 10 µM probe solution, add increasing concentrations of cysteine (e.g., 0 to 100 µM). b. After each addition, mix and incubate for 15 minutes at 37°C. c. Record the fluorescence emission spectrum (e.g., 400-700 nm) with an excitation wavelength of ~380 nm. d. Plot the fluorescence intensity at the emission maximum (~520 nm) against the cysteine concentration to determine the dynamic range and detection limit.

  • Selectivity Test: a. Prepare solutions of the probe (10 µM) with a high concentration (e.g., 1 mM) of other potential interfering species (e.g., other amino acids, GSH, Na⁺, K⁺, Ca²⁺, Mg²⁺). b. Incubate for 15 minutes at 37°C and record the fluorescence spectra as in step 3c. c. Compare the fluorescence response to that induced by cysteine to evaluate selectivity.

Protocol 2: Live Cell Imaging of Endogenous Cysteine

This protocol details the application of the probe for imaging cysteine in living mammalian cells using confocal microscopy.

Materials:

  • Mammalian cells (e.g., HeLa or A549)

  • Complete cell culture medium

  • Glass-bottom confocal dishes or plates

  • 2-Cyclohexylthiazole-5-carbaldehyde stock solution (10 mM in DMSO)

  • Phosphate-Buffered Saline (PBS)

  • N-ethylmaleimide (NEM) as a thiol-depleting agent (optional)

  • Cysteine solution (optional, for supplementation)

  • Confocal Laser Scanning Microscope

Procedure:

  • Cell Culture: a. Culture cells in the appropriate medium in a humidified incubator at 37°C with 5% CO₂. b. Seed the cells onto confocal dishes to achieve 60-70% confluency on the day of the experiment.[11]

  • Probe Loading: a. Prepare a working solution of the probe by diluting the 10 mM stock solution in serum-free culture medium to a final concentration of 5-10 µM.[11] b. Remove the culture medium from the cells and wash once with warm PBS. c. Add the probe working solution to the cells and incubate for 30-45 minutes at 37°C.[11]

  • Imaging of Endogenous Cysteine: a. After incubation, wash the cells twice with warm PBS to remove any excess probe.[11] b. Add fresh, pre-warmed culture medium or PBS for imaging. c. Mount the dish on the confocal microscope stage. d. Excite the probe at ~405 nm (a common laser line close to the excitation maximum) and collect the emission in the green channel (e.g., 500-550 nm).

  • (Optional) Modulation of Intracellular Cysteine Levels: a. Depletion: To confirm the probe responds to cysteine, pre-treat cells with a thiol-depleting agent like N-ethylmaleimide (NEM) (e.g., 100 µM for 30 minutes) before probe loading. A decrease in fluorescence intensity is expected. b. Supplementation: After NEM treatment and washing, incubate cells with a medium containing cysteine (e.g., 100 µM) for 30-60 minutes before or during probe loading to observe the recovery of the fluorescence signal.

  • Image Analysis: a. Capture fluorescent images of the cells under each condition. b. Quantify the mean fluorescence intensity of the images using appropriate software (e.g., ImageJ/FIJI) to compare cysteine levels between different treatment groups.

Caption: Workflow for live-cell imaging using 2-Cyclohexylthiazole-5-carbaldehyde.

Potential Applications and Future Directions

  • Studying Oxidative Stress: This probe can be a valuable tool for monitoring changes in intracellular cysteine levels, which are often altered during oxidative stress.

  • Drug Screening: The probe could be used in high-throughput screening assays to identify compounds that modulate cellular thiol homeostasis.

  • Protein Labeling: The aldehyde functionality could potentially be used for the covalent labeling of proteins through reactions with specific amino acid residues like lysine, although this would require different reaction conditions and should be further investigated.[12][13]

Conclusion

2-Cyclohexylthiazole-5-carbaldehyde is a promising candidate for a "turn-on" fluorescent probe for the selective detection of cysteine. Its proposed mechanism, based on the well-established chemistry of aldehyde-biothiol reactions, offers a robust strategy for sensing. The protocols provided herein offer a comprehensive guide for researchers to validate its efficacy and explore its applications in studying cellular physiology and disease.

References

  • Gnaim, S., et al. (2021). Broad Applications of Thiazole Orange in Fluorescent Sensing of Biomolecules and Ions. Molecules, 26(9), 2749. Available from: [Link]

  • Mitra, S., et al. (2023). Chemical sensors for imaging total cellular aliphatic aldehydes in live cells. Analyst, 148(15), 3535-3542. Available from: [Link]

  • Zhu, S., et al. (2023). A proto-aldehyde fluorescence quenched substrate for quantitative imaging of both protein and enzyme activity within cells. Chemical Science, 14(43), 12051-12059. Available from: [Link]

  • Štefl, M., et al. (2012). Fluorescent Membrane Probes Based on a Coumarin-Thiazole Scaffold. Croatica Chemica Acta, 85(4). Available from: [Link]

  • Wang, Y., et al. (2022). Benzothiazole applications as fluorescent probes for analyte detection. RSC Advances, 12(35), 22964-22982. Available from: [Link]

  • Mitra, S., et al. (2024). Tunable fluorescent probes for detecting aldehydes in living systems. Chemical Science, 15(13), 4855-4864. Available from: [Link]

  • Kim, D., et al. (2023). Benzothiazole-Based Fluorescent Probe as a Simple and Effective Platform for Functional Mitochondria Imaging. ACS Omega, 8(29), 26305–26314. Available from: [Link]

  • Mitra, S., et al. (2023). Chemical sensors for imaging total cellular aliphatic aldehydes in live cells. RSC Publishing. Available from: [Link]

  • Mitra, S., et al. (2024). Tunable fluorescent probes for detecting aldehydes in living systems. RSC Publishing. Available from: [Link]

  • PubChem. 2-Amino-1,3-thiazole-5-carbaldehyde. Available from: [Link]

  • Altınölçek, N., & Battal, A. (2021). The Investigation of Fluorescence Biothiol Sensor Properties of 2-(N-hexyl-carbazole-3'-yl)-4-formylpyridine. Journal of the Institute of Science and Technology, 11(3), 2184-2194. Available from: [Link]

  • D'Auria, M., et al. (2008). A Convenient Synthesis of 2-Substituted Thiazole-5-carboxylates. Letters in Organic Chemistry, 5(5), 379-382. Available from: [Link]

  • Google Patents. CN100548995C - The preparation method of 2-thiazole carboxaldehyde compounds.
  • Zhang, Y., et al. (2024). Application of fluorescence probe based on NH2-UiO-66@TAPB-PDA-COF nanocomposite in sensitive detection of carbendazim. Food Chemistry, 448, 139031. Available from: [Link]

  • Wang, Y., et al. (2019). A Green-emitting Fluorescent Probe Based on a Benzothiazole Derivative for Imaging Biothiols in Living Cells. Molecules, 24(3), 442. Available from: [Link]

  • Wang, Y., et al. (2024). Synthesis and Application of Novel Benzothiazole Fluorescent Probes. Journal of Life Sciences and Agriculture, 1(3), 73-77. Available from: [Link]

  • IQAC-CSIC. Protein labeling methods. Available from: [Link]

  • ResearchGate. The Investigation of Fluorescence Biothiol Sensor Properties of 2-(N-hexyl-carbazole-3'-yl)-4- formylpyridine. Available from: [Link]

  • Tayade, R. P., & Sekar, N. (2017). Synthesis of Novel Thiazole Based Carbaldehyde as Potential Sensor for Fluoride Anion and their Spectroscopic Properties. Journal of Fluorescence, 27(3), 1117–1128. Available from: [Link]

Sources

Method

Application Notes and Protocols: 2-Cyclohexylthiazole-5-carbaldehyde in Material Science and Drug Discovery

Foreword: Navigating the Frontier of Thiazole Chemistry The thiazole nucleus is a cornerstone in heterocyclic chemistry, lending its unique electronic and structural properties to a vast array of functional materials and...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: Navigating the Frontier of Thiazole Chemistry

The thiazole nucleus is a cornerstone in heterocyclic chemistry, lending its unique electronic and structural properties to a vast array of functional materials and pharmacologically active agents. While the broader family of thiazole derivatives is well-documented, specific members, such as 2-Cyclohexylthiazole-5-carbaldehyde, represent a frontier where established principles meet unexplored potential. Direct, published applications for this specific molecule are not yet prevalent in the scientific literature.

Therefore, this guide is structured to provide researchers, scientists, and drug development professionals with a robust framework for utilizing 2-Cyclohexylthiazole-5-carbaldehyde. By combining the known reactivity of the thiazole-5-carbaldehyde moiety with an expert understanding of the physicochemical influence of the cyclohexyl group, we present a series of detailed, predictive protocols. These are intended to serve as a strong starting point for innovation, complete with the causal reasoning behind each step to empower the researcher in their experimental design.

Molecular Profile and Strategic Considerations

2-Cyclohexylthiazole-5-carbaldehyde is a bifunctional organic molecule featuring a nucleophilic thiazole ring substituted with a bulky, lipophilic cyclohexyl group at the 2-position and a reactive carbaldehyde (aldehyde) group at the 5-position.

  • The Thiazole Core: An electron-rich five-membered heterocycle containing sulfur and nitrogen. The thiazole ring is known for its ability to participate in π-stacking interactions and to act as an electron-donating or accepting unit in conjugated systems, depending on the nature of its substituents.[1][2]

  • The 5-Carbaldehyde Group: A versatile functional group that serves as a prime handle for a wide range of chemical transformations. It is an electrophilic center, readily undergoing condensation reactions with nucleophiles. This makes it an ideal building block for creating larger, more complex molecular architectures.[3][4]

  • The 2-Cyclohexyl Group: This non-aromatic, saturated cyclic alkyl group significantly influences the molecule's physical properties. It imparts increased lipophilicity and solubility in non-polar organic solvents compared to smaller alkyl or aryl substituents. Its steric bulk can also influence the kinetics of reactions at the adjacent thiazole nitrogen and may affect the solid-state packing of materials derived from it.

Physicochemical Properties (Predicted)
PropertyPredicted Value/CharacteristicRationale
Molecular Formula C₁₀H₁₃NOSBased on structure
Molecular Weight 195.28 g/mol Based on structure
Appearance Likely a pale yellow solid or oilAldehydes on heterocyclic rings are often crystalline solids.[4]
Solubility Good solubility in common organic solvents (THF, DCM, Chloroform, Toluene). Poor solubility in water.The cyclohexyl group enhances lipophilicity.
Reactivity The aldehyde group is the primary site for reactions like Schiff base formation, Knoevenagel condensation, Wittig reactions, and reductions. The thiazole ring can be involved in electrophilic substitution, though the aldehyde is deactivating.Standard reactivity of aromatic aldehydes.[3]

Synthesis Protocol: A General Approach

While a specific, optimized synthesis for 2-Cyclohexylthiazole-5-carbaldehyde is not prominently published, a reliable route can be designed based on established methods for analogous 2-substituted thiazole-5-carbaldehydes. The following protocol utilizes a Grignard reaction with a suitable formylating agent.[5]

Protocol 2.1: Synthesis via Grignard Reagent

This protocol involves the formation of a Grignard reagent from 2-bromo-5-cyclohexylthiazole, followed by quenching with a formylating agent like N,N-dimethylformamide (DMF).

Materials:

  • 2-Bromo-5-cyclohexylthiazole (starting material)

  • Magnesium turnings

  • Anhydrous Tetrahydrofuran (THF)

  • Iodine (crystal, for initiation)

  • N,N-Dimethylformamide (DMF), anhydrous

  • 1 M Hydrochloric acid (HCl)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Ethyl acetate

  • Brine (saturated NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

Step-by-Step Procedure:

  • Reactor Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser under an inert atmosphere (Nitrogen or Argon), and a dropping funnel.

  • Grignard Initiation: To the flask, add magnesium turnings (1.2 equivalents). Add a single crystal of iodine. Gently warm the flask with a heat gun until violet iodine vapor is observed. This helps to activate the magnesium surface. Allow the flask to cool.

  • Grignard Formation: Add anhydrous THF to the flask. In the dropping funnel, prepare a solution of 2-bromo-5-cyclohexylthiazole (1.0 equivalent) in anhydrous THF. Add a small portion of this solution to the magnesium turnings. The reaction is initiated when the color of the iodine fades and gentle bubbling is observed. Once initiated, add the remainder of the 2-bromo-5-cyclohexylthiazole solution dropwise, maintaining a gentle reflux. After the addition is complete, continue to stir the mixture at room temperature for 1-2 hours to ensure complete formation of the Grignard reagent.

  • Formylation: Cool the reaction mixture to 0 °C using an ice bath. Add anhydrous DMF (1.5 equivalents) dropwise via a syringe. A thick precipitate may form.

  • Quenching and Work-up: After stirring at 0 °C for 1 hour, slowly quench the reaction by adding saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and extract three times with ethyl acetate.

  • Washing: Combine the organic layers and wash sequentially with 1 M HCl, water, and finally brine. The acid wash helps to remove any unreacted DMF and magnesium salts.

  • Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude product by column chromatography on silica gel, using a hexane/ethyl acetate gradient, to yield 2-Cyclohexylthiazole-5-carbaldehyde.

Self-Validation and Characterization:

  • TLC Analysis: Monitor the reaction progress by TLC, observing the consumption of the starting material and the appearance of a new, more polar product spot.

  • ¹H NMR: Expect to see a singlet for the aldehyde proton around 9-10 ppm and a singlet for the thiazole proton around 8 ppm. The cyclohexyl protons will appear as a series of multiplets in the upfield region (1-2 ppm).

  • ¹³C NMR: The aldehyde carbon should appear around 180-190 ppm.

  • FT-IR: A strong carbonyl (C=O) stretch should be visible around 1680-1700 cm⁻¹.

  • Mass Spectrometry: The molecular ion peak corresponding to the mass of the product should be observed.

Synthesis_Workflow cluster_grignard Grignard Formation cluster_formylation Formylation & Work-up SM 2-Bromo-5-cyclohexylthiazole Grignard 2-Cyclohexyl-5-thiazolylmagnesium bromide SM->Grignard + Mg Mg Mg, I2 (cat.) Mg->Grignard Solvent1 Anhydrous THF Solvent1->Grignard Product 2-Cyclohexylthiazole-5-carbaldehyde Grignard->Product 1. DMF 2. Quench DMF DMF DMF->Product Quench Sat. aq. NH4Cl Workup Extraction & Washing Quench->Workup

Caption: Synthetic workflow for 2-Cyclohexylthiazole-5-carbaldehyde.

Application in Material Science: Synthesis of a Conjugated Polymer

The aldehyde functionality is an excellent electrophilic partner for condensation polymerizations. This protocol details the synthesis of a donor-acceptor conjugated polymer using a Knoevenagel condensation, a common method for creating polymers for organic electronics.[1]

Protocol 3.1: Knoevenagel Polycondensation

Rationale: This protocol pairs the electron-rich thiazole unit (donor component) with an electron-deficient comonomer, creating a low bandgap polymer suitable for applications in organic solar cells or field-effect transistors. The cyclohexyl group will enhance solubility, facilitating solution processing.

Materials:

  • 2-Cyclohexylthiazole-5-carbaldehyde (Monomer A)

  • 1,4-Phenylenediacetonitrile (Monomer B)

  • Anhydrous Toluene

  • Potassium tert-butoxide (t-BuOK) or another strong, non-nucleophilic base

  • Inert atmosphere glovebox or Schlenk line

Step-by-Step Procedure:

  • Reactor Setup: In a glovebox, charge a flame-dried Schlenk flask with equimolar amounts of 2-Cyclohexylthiazole-5-carbaldehyde (Monomer A) and 1,4-Phenylenediacetonitrile (Monomer B).

  • Solvent Addition: Add anhydrous toluene to the flask to achieve a monomer concentration of approximately 0.1 M.

  • Catalyst Preparation: In a separate vial, prepare a solution or slurry of potassium tert-butoxide (5-10 mol%) in anhydrous toluene.

  • Polymerization: Heat the monomer solution to 80-100 °C. Once the temperature has stabilized, add the catalyst solution dropwise. The solution may darken, and viscosity may increase as the polymerization proceeds.

  • Reaction Monitoring: Monitor the reaction for 24-48 hours. The progress can be qualitatively assessed by observing the color change and viscosity increase. For quantitative analysis, aliquots can be taken (if feasible) and analyzed by Gel Permeation Chromatography (GPC) to determine the molecular weight growth.

  • Precipitation and Purification: After the reaction period, cool the mixture to room temperature. Precipitate the polymer by slowly pouring the reaction mixture into a large volume of a non-solvent, such as methanol.

  • Washing: Collect the polymer by filtration. Wash the polymer extensively with methanol, acetone, and hexane to remove residual monomers, oligomers, and catalyst.

  • Drying: Dry the purified polymer under high vacuum at a slightly elevated temperature (e.g., 40 °C) for 24 hours.

Self-Validation and Characterization:

  • GPC/SEC: Determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) of the polymer. A high molecular weight is crucial for good film-forming properties and device performance.

  • ¹H NMR: Confirm the polymer structure. The disappearance of the aldehyde proton signal and the appearance of a new vinyl proton signal are key indicators of successful polymerization.

  • UV-Vis Spectroscopy: Analyze the optical properties of the polymer in solution and as a thin film. The absorption spectrum will reveal the optical bandgap (E_g), a critical parameter for electronic applications.

  • Cyclic Voltammetry (CV): Determine the HOMO and LUMO energy levels of the polymer. These values are essential for designing and predicting the performance of electronic devices.

Polymerization_Workflow cluster_reaction Knoevenagel Polycondensation cluster_purification Purification MonomerA Monomer A (2-Cyclohexylthiazole-5-carbaldehyde) Polymerization Polymerization (24-48h) MonomerA->Polymerization MonomerB Monomer B (1,4-Phenylenediacetonitrile) MonomerB->Polymerization Catalyst t-BuOK (cat.) Catalyst->Polymerization Solvent Anhydrous Toluene, Heat Solvent->Polymerization Precipitation Precipitate in Methanol Polymerization->Precipitation Washing Wash with Solvents Precipitation->Washing Drying Dry under Vacuum Washing->Drying FinalPolymer Conjugated Polymer Drying->FinalPolymer

Caption: Workflow for Knoevenagel polycondensation.

Application in Drug Development: Synthesis of a Schiff Base Library

The thiazole ring is a privileged scaffold in medicinal chemistry, found in numerous approved drugs.[6] The aldehyde group of 2-Cyclohexylthiazole-5-carbaldehyde allows for the straightforward synthesis of imines (Schiff bases), which are themselves biologically active or can be readily converted to stable secondary amines.

Protocol 4.1: Parallel Synthesis of Schiff Base Derivatives

Rationale: This protocol enables the rapid generation of a library of derivatives for biological screening. By reacting the aldehyde with a diverse set of primary amines (e.g., substituted anilines, amino acids), a wide chemical space can be explored to identify potential hits for anti-inflammatory, antimicrobial, or anticancer activity.[7]

Materials:

  • 2-Cyclohexylthiazole-5-carbaldehyde

  • A library of primary amines (e.g., 4-aminophenol, 2-aminopyridine, etc.)

  • Ethanol or Methanol (as solvent)

  • Glacial Acetic Acid (catalyst)

  • 96-well reaction block or individual reaction vials

Step-by-Step Procedure:

  • Stock Solution Preparation: Prepare a stock solution of 2-Cyclohexylthiazole-5-carbaldehyde in ethanol (e.g., 0.5 M).

  • Amine Dispensing: To each well of the reaction block or to individual vials, add an equimolar amount of a unique primary amine (1.0 equivalent).

  • Aldehyde Addition: Dispense the stock solution of the aldehyde into each well/vial.

  • Catalyst Addition: Add a catalytic amount of glacial acetic acid (e.g., 1-2 drops per mL of solvent) to each reaction.

  • Reaction: Seal the reaction block/vials and heat to 60-80 °C for 4-12 hours. The reaction can be conveniently performed on a heating block with shaking.

  • Product Isolation: Upon completion (monitored by TLC or LC-MS), cool the reactions to room temperature. In many cases, the Schiff base product will precipitate from the solution. If not, the solvent can be evaporated.

  • Purification: The products can be collected by filtration and washed with cold ethanol. For higher purity, recrystallization or preparative HPLC can be employed.

Self-Validation and Characterization:

  • LC-MS: High-throughput analysis to confirm the formation of the desired product in each reaction by checking for the correct molecular weight.

  • ¹H NMR (for selected hits): Confirm the structure of promising compounds. The key feature is the appearance of a new imine proton (CH=N) signal, typically in the 8-9 ppm region, and the disappearance of the aldehyde proton.

  • Biological Screening: The primary validation of this protocol is the biological activity of the synthesized library in relevant assays (e.g., enzyme inhibition, cell viability).

Conclusion and Future Outlook

2-Cyclohexylthiazole-5-carbaldehyde stands as a promising, yet underexplored, building block. Its inherent bifunctionality, coupled with the solubility-enhancing and sterically influential cyclohexyl group, makes it a prime candidate for creating novel materials and potential therapeutic agents. The protocols outlined in this guide, while based on the established reactivity of analogous compounds, provide a scientifically sound and detailed starting point for researchers. The true potential of this molecule will be unlocked through the synthesis and characterization of its derivatives and the evaluation of their performance in organic electronics and biological systems.

References

  • Li, W., et al. (2010). Synthesis of Copolymers Based on Thiazolothiazole and Their Applications in Polymer Solar Cells. The Journal of Physical Chemistry C, 114(40), 17135-17141. [Link]

  • ResearchGate. (n.d.). Synthesis and Characterization of Thiazolothiazole-Based Polymers and Their Applications in Polymer Solar Cells. [Link]

  • MDPI. (2019). Thiazole- and Thiadiazole-Based Metal–Organic Frameworks and Coordination Polymers for Luminescent Applications. Molecules, 25(1), 30. [Link]

  • Scilit. (n.d.). Synthesis and characterization of a thiazolo[5,4-d]thiazole-based copolymer for high performance polymer solar cells. [Link]

  • MDPI. (2023). Favorable Heteroaromatic Thiazole-Based Polyurea Derivatives as Interesting Biologically Active Products. Polymers, 15(12), 2686. [Link]

  • PMC. (2025). New Derivatives of 2-(Cyclohexylamino)thiazol-4(5H)-one as Strong Inhibitors of 11β-Hydroxysteroid Dehydrogenase Type 1: Synthesis, Antiproliferative and Redox-Modulating Activity. [Link]

  • Google Patents. (n.d.). The preparation method of 2-thiazole carboxaldehyde compounds.
  • Royal Society of Chemistry. (n.d.). N,N-Disubstituted 2-aminothiazole-5-carbaldehydes: preparation and investigation of structural features. Journal of the Chemical Society, Perkin Transactions 1. [Link]

  • PubMed. (2024). Structure-Activity Relationship of Hydrazinylthiazole-5-Carbaldehydes as Potential Anti-Diabetic Agents. Chemistry & Biodiversity. [Link]

  • PubMed. (2022). Thiazole-5-carbaldehyde Synthesis by Cascade Annulation of Enaminones and KSCN with Dess-Martin Periodinane Reagent. The Journal of Organic Chemistry, 87(21), 14352-14364. [Link]

  • UWSpace. (2021). Exploiting the Properties and Reactivity of Thiazoles in the Design of Conjugated Materials. [Link]

  • MDPI. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 27(13), 3992. [Link]

  • PubMed. (2012). Biological and anti-inflammatory evaluation of two thiazole compounds in RAW cell line: potential cyclooxygenase-2 specific inhibitors. Medicinal Chemistry, 8(3), 401-8. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Formylation of 2-Cyclohexylthiazole

Welcome to the technical support center for the formylation of 2-cyclohexylthiazole. This guide is designed for researchers, scientists, and professionals in drug development who are working with this specific transforma...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the formylation of 2-cyclohexylthiazole. This guide is designed for researchers, scientists, and professionals in drug development who are working with this specific transformation. Here, we address common challenges and frequently asked questions, providing in-depth technical insights and field-proven troubleshooting strategies to help you navigate the complexities of this reaction and minimize the formation of unwanted side products.

Introduction: The Nuances of Formylating 2-Cyclohexylthiazole

The formylation of 2-cyclohexylthiazole to produce the key intermediate, 2-cyclohexyl-1,3-thiazole-5-carbaldehyde, is a critical step in the synthesis of various biologically active molecules. The electron-donating nature of the 2-cyclohexyl group activates the thiazole ring, primarily directing electrophilic substitution to the C5 position.[1][2] However, this enhanced reactivity can also lead to a range of side reactions, complicating product purification and reducing overall yield.

This guide will focus on the two most common formylation methods for this substrate: the Vilsmeier-Haack and Duff reactions. We will explore the mechanisms of potential side reactions and provide detailed protocols and troubleshooting advice to ensure a successful and efficient synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the formylation of 2-cyclohexylthiazole?

The primary side reactions encountered are:

  • Di-formylation: The introduction of a second formyl group onto the thiazole ring, typically at the C4 position, to yield 2-cyclohexyl-1,3-thiazole-4,5-dicarbaldehyde. This is more likely to occur if the reaction conditions are too harsh or if an excess of the formylating agent is used.

  • Formation of N,N-dimethylformimidamide derivatives: In the Vilsmeier-Haack reaction, if there are any primary or secondary amine impurities, or under certain conditions with amine-containing substrates, the Vilsmeier reagent can react to form these byproducts.[3]

  • Polymerization/Resinification: Under strongly acidic conditions and elevated temperatures, complex polymeric materials can form, leading to a difficult workup and low yields of the desired product.

  • Ring Opening: While the thiazole ring is generally stable, prolonged exposure to harsh acidic conditions and high temperatures could potentially lead to ring cleavage, although this is less common.[4]

Q2: Which formylation method, Vilsmeier-Haack or Duff, is better for 2-cyclohexylthiazole?

Both methods have their advantages and disadvantages.

  • The Vilsmeier-Haack reaction is generally higher yielding and proceeds under milder temperature conditions.[5][6] However, it requires the use of phosphorus oxychloride (POCl₃) and dimethylformamide (DMF), which can be challenging to handle and remove.

  • The Duff reaction utilizes the less reactive hexamethylenetetramine (HMTA) in an acidic medium, which can offer better control and potentially avoid over-reactivity.[7][8] However, it often requires higher temperatures and can result in lower yields.[9]

The choice of method will depend on the scale of your reaction, your available equipment, and your tolerance for different types of impurities.

Q3: How does the cyclohexyl group influence the regioselectivity of the formylation?

The cyclohexyl group is a bulky, electron-donating alkyl group.

  • Electronic Effect: The electron-donating nature of the cyclohexyl group increases the electron density of the thiazole ring, making it more susceptible to electrophilic attack. This effect strongly directs the incoming electrophile (the formylating agent) to the C5 position.[2]

  • Steric Effect: The bulkiness of the cyclohexyl group at the C2 position can sterically hinder attack at the adjacent C4 position to some extent, further favoring formylation at the more accessible C5 position.[10]

Troubleshooting Guide

Problem 1: Low yield of the desired 2-cyclohexyl-1,3-thiazole-5-carbaldehyde.
Potential Cause Troubleshooting Strategy
Incomplete reaction Monitor the reaction progress by TLC or LC-MS. If the reaction has stalled, consider increasing the reaction temperature in small increments (e.g., 10 °C) or extending the reaction time.
Degradation of starting material or product If the reaction mixture is dark and contains a significant amount of baseline material on TLC, polymerization may be occurring. Reduce the reaction temperature and ensure that the reagents are added slowly to control any exotherm.
Suboptimal stoichiometry Ensure that the molar ratio of the formylating agent to the 2-cyclohexylthiazole is appropriate. For the Vilsmeier-Haack reaction, a slight excess (1.1-1.5 equivalents) of the Vilsmeier reagent is typically sufficient. For the Duff reaction, the ratio of HMTA may need to be optimized.
Problem 2: Significant formation of the di-formylated byproduct.
Potential Cause Troubleshooting Strategy
Excess formylating agent Reduce the amount of the Vilsmeier reagent or HMTA used. A 1:1 molar ratio of the formylating agent to the substrate can be a good starting point to minimize di-formylation.
High reaction temperature Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. For the Vilsmeier-Haack reaction, this may be in the range of 0-25 °C.
Prolonged reaction time Once the starting material is consumed (as monitored by TLC or LC-MS), quench the reaction promptly to prevent further formylation of the product.
Problem 3: Difficulty in purifying the final product.
Potential Cause Troubleshooting Strategy
Residual DMF During the aqueous workup, wash the organic layer multiple times with water or a brine solution to remove residual DMF. High-vacuum distillation can also be effective if the product is thermally stable.
Closely eluting impurities Optimize your column chromatography conditions. A shallow gradient of a less polar solvent system (e.g., hexanes/ethyl acetate) may be required to achieve good separation.
Aldehyde instability on silica gel If you observe streaking or the appearance of new spots during column chromatography, the aldehyde may be degrading on the acidic silica gel. You can neutralize the silica gel by pre-treating it with a solvent system containing a small amount of triethylamine (0.1-1%).

Experimental Protocols

Vilsmeier-Haack Formylation of 2-Cyclohexylthiazole

Vilsmeier_Haack_Workflow cluster_prep Reagent Preparation cluster_reaction Reaction cluster_workup Work-up & Purification Vilsmeier_Reagent Prepare Vilsmeier Reagent: Add POCl3 to cold DMF (0 °C) Add_Substrate Slowly add 2-cyclohexylthiazole to the Vilsmeier reagent at 0 °C Vilsmeier_Reagent->Add_Substrate Stir Stir at room temperature (Monitor by TLC) Add_Substrate->Stir Quench Quench with ice-water and neutralize with aq. NaOH Stir->Quench Extract Extract with ethyl acetate Quench->Extract Purify Purify by column chromatography Extract->Purify

Vilsmeier-Haack Formylation Workflow

Step-by-Step Protocol:

  • In a flame-dried, three-necked flask equipped with a magnetic stirrer, dropping funnel, and a nitrogen inlet, cool N,N-dimethylformamide (DMF, 3 equivalents) to 0 °C in an ice bath.

  • Slowly add phosphorus oxychloride (POCl₃, 1.2 equivalents) dropwise to the cold DMF, maintaining the temperature below 10 °C. Stir the mixture for 30 minutes at 0 °C to form the Vilsmeier reagent.

  • Dissolve 2-cyclohexylthiazole (1 equivalent) in a minimal amount of dry DMF and add it dropwise to the prepared Vilsmeier reagent at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

  • Carefully pour the reaction mixture into a beaker of crushed ice and water.

  • Neutralize the acidic solution by the slow addition of a saturated aqueous solution of sodium hydroxide (NaOH) or sodium bicarbonate (NaHCO₃) until the pH is approximately 7-8.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent.

Duff Reaction for Formylation of 2-Cyclohexylthiazole

Duff_Reaction_Workflow cluster_reaction Reaction cluster_workup Work-up & Purification Mix Mix 2-cyclohexylthiazole and HMTA in glacial acetic acid Heat Heat the mixture to 80-100 °C (Monitor by TLC) Mix->Heat Hydrolyze Cool and add dilute HCl Heat to hydrolyze the imine Heat->Hydrolyze Neutralize Neutralize with aq. NaOH Hydrolyze->Neutralize Extract Extract with diethyl ether Neutralize->Extract Purify Purify by column chromatography Extract->Purify

Sources

Optimization

Technical Support Center: Purification of 2-Cyclohexylthiazole-5-carbaldehyde

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working with 2-Cyclohexylthiazole-5-carbaldehyde. The purification of this intermediate is a critical st...

Author: BenchChem Technical Support Team. Date: February 2026

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working with 2-Cyclohexylthiazole-5-carbaldehyde. The purification of this intermediate is a critical step to ensure the integrity of subsequent synthetic steps and the purity of the final active pharmaceutical ingredient (API). This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to address common challenges encountered during the purification process.

Introduction: The Challenge of Purity

2-Cyclohexylthiazole-5-carbaldehyde is a key building block in medicinal chemistry. Its purity is paramount, as even trace impurities can lead to side reactions, reduced yields, and complications in downstream applications. The presence of an aldehyde functional group on a heterocyclic scaffold presents unique purification challenges, including susceptibility to oxidation and the formation of closely-related impurities that can be difficult to separate. This guide offers practical, field-proven strategies to overcome these obstacles.

Impurity Identification and Quantification

A thorough understanding of potential impurities is the first step toward effective purification. While a definitive list of impurities is highly dependent on the specific synthetic route, some common culprits include:

  • Unreacted Starting Materials: Depending on the synthesis, these could include 2-cyclohexylthiazole or formylating agents.

  • Over-oxidation Product: The aldehyde group is susceptible to oxidation to the corresponding carboxylic acid, 2-cyclohexylthiazole-5-carboxylic acid. This is often exacerbated by exposure to air and light.

  • Residual Solvents: Solvents used in the synthesis or workup can be retained in the final product.[1]

  • By-products from Side Reactions: The nature of these will vary with the synthetic method. For instance, in a Vilsmeier-Haack formylation, by-products from the decomposition of the Vilsmeier reagent may be present.

Analytical Methods for Purity Assessment:

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are powerful techniques for assessing the purity of 2-Cyclohexylthiazole-5-carbaldehyde.

Technique Typical Stationary Phase Typical Mobile/Carrier Gas Detection Resolution
RP-HPLC C18 or C8 silica-based columnsAcetonitrile/Water or Methanol/Water mixturesUV-Vis (based on the thiazole ring's chromophore)High resolution for a wide range of impurities.
GC Polysiloxane or polyethylene glycol-based capillary columnsInert gases (Helium, Nitrogen)Flame Ionization Detector (FID)Excellent for volatile impurities.

Troubleshooting Common Purification Issues

This section addresses specific problems you may encounter during the purification of 2-Cyclohexylthiazole-5-carbaldehyde in a question-and-answer format.

Q1: My purified product still shows a persistent impurity peak close to the main product peak in the HPLC. What should I do?

A1: This is a common issue when dealing with structurally similar impurities. Here are a few strategies to improve separation:

  • Optimize Chromatography Conditions:

    • Gradient Elution: If you are using isocratic elution, switch to a shallow gradient of your mobile phase. This can often resolve closely eluting peaks.

    • Solvent System: Experiment with different solvent systems. If you are using a standard hexane/ethyl acetate system on silica gel, consider trying dichloromethane/methanol or toluene/acetone.[2]

    • Stationary Phase: If optimizing the mobile phase is insufficient, consider a different stationary phase. For polar impurities, a less acidic stationary phase like neutral alumina might be effective. For non-polar impurities, reversed-phase chromatography (C18) could be a good alternative.[2][3]

  • Consider a Chemical Wash: If you suspect the impurity is the corresponding carboxylic acid, a dilute aqueous solution of sodium bicarbonate can be used to wash an organic solution of your product. The acidic impurity will be deprotonated and extracted into the aqueous layer.

  • Recrystallization: This is a powerful technique for removing small amounts of impurities. Experiment with different solvent systems. A good starting point for thiazole derivatives is a mixture of a "good" solvent (in which the compound is soluble when hot) and a "poor" solvent (in which the compound is less soluble when cold). Examples include ethanol/water or hexane/ethyl acetate.[4][5]

Q2: During crystallization, my product "oils out" instead of forming crystals. How can I fix this?

A2: "Oiling out" occurs when the solute comes out of solution above its melting point or when the solution is too supersaturated. Here's how to troubleshoot this:

  • Slow Down the Cooling Process: Rapid cooling often leads to oiling out. Allow the solution to cool slowly to room temperature before placing it in an ice bath.

  • Add More Solvent: Your solution may be too concentrated. Add a small amount of the hot "good" solvent to redissolve the oil, and then allow it to cool slowly again.[2]

  • Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the surface of the liquid. The microscopic scratches on the glass can provide nucleation sites for crystal growth.[2]

  • Seed Crystals: If you have a small amount of pure, crystalline product, add a tiny crystal to the cooled solution to induce crystallization.[2]

Q3: I am experiencing low yield after column chromatography. Where could my product be going?

A3: Low recovery from column chromatography can be due to several factors:

  • Irreversible Adsorption: Aldehydes can sometimes interact strongly with the acidic sites on silica gel, leading to irreversible adsorption or degradation. To mitigate this, you can:

    • Deactivate the Silica: Add a small amount of triethylamine (0.1-1%) to your eluent to neutralize the acidic sites on the silica gel.[2][3]

    • Use a Different Stationary Phase: As mentioned before, neutral alumina can be a good alternative for acid-sensitive compounds.[3]

  • Improper Solvent Polarity: If your eluent is not polar enough, your compound may not move off the column. Conversely, if it is too polar, it may elute too quickly with impurities. Use Thin Layer Chromatography (TLC) to determine an optimal solvent system where your product has an Rf value of approximately 0.3.[3][6]

  • Column Overloading: The amount of crude material should generally be 1-5% of the mass of the stationary phase.[2] Overloading the column leads to poor separation and can result in the co-elution of your product with impurities, leading to yield loss in subsequent purification steps.

Q4: My product is degrading during purification or storage, indicated by a color change or the appearance of new spots on TLC. How can I prevent this?

A4: Aldehydes can be sensitive to air, light, and heat. The thiazole ring can also be susceptible to oxidation.[7]

  • Minimize Exposure to Air: Handle the compound under an inert atmosphere (e.g., nitrogen or argon) whenever possible, especially during concentration and storage.

  • Protect from Light: Store the compound in an amber vial or a flask wrapped in aluminum foil.

  • Low-Temperature Storage: Store the purified compound at low temperatures (e.g., in a refrigerator or freezer) to slow down potential degradation pathways.

  • Antioxidants: For long-term storage, consider adding a small amount of an antioxidant like butylated hydroxytoluene (BHT).

Frequently Asked Questions (FAQs)

Q: What is the best general-purpose method for purifying 2-Cyclohexylthiazole-5-carbaldehyde?

A: A two-step approach is often most effective. First, perform a flash column chromatography on silica gel using a hexane/ethyl acetate or dichloromethane/methanol gradient to remove the bulk of the impurities. Then, recrystallize the resulting solid from a suitable solvent system, such as hexane/ethyl acetate, to achieve high purity.[5]

Q: Can I use a bisulfite adduct to purify my aldehyde?

A: Yes, forming a bisulfite adduct is a classic and effective method for purifying aldehydes.[8][9] The aldehyde reacts with sodium bisulfite to form a water-soluble salt. This allows you to wash away non-aldehydic impurities with an organic solvent. The aldehyde can then be regenerated by treating the aqueous solution with a base (like sodium hydroxide) and extracting it back into an organic solvent.[8] This method is particularly useful for removing impurities that are difficult to separate by chromatography.

Q: How do I choose the right solvent for recrystallization?

A: The ideal recrystallization solvent should dissolve your compound well at high temperatures but poorly at low temperatures.[4] You can determine a suitable solvent or solvent pair through small-scale trials. Test the solubility of a small amount of your compound in various solvents (e.g., ethanol, methanol, acetone, ethyl acetate, hexane, toluene) at room temperature and upon heating. A good solvent pair consists of a "good" solvent that dissolves the compound readily and a "poor" solvent in which it is sparingly soluble. The compound is dissolved in a minimum of the hot "good" solvent, and the "poor" solvent is added dropwise until the solution becomes slightly cloudy. The solution is then heated until it becomes clear again and allowed to cool slowly.[4]

Detailed Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol is a general guideline and should be optimized based on TLC analysis of your crude material.

  • TLC Analysis: Dissolve a small amount of your crude product in a suitable solvent (e.g., dichloromethane). Spot it on a TLC plate and elute with various solvent systems (e.g., different ratios of hexane/ethyl acetate) to find a system that gives your product an Rf value of ~0.3 and good separation from impurities.

  • Column Packing: Prepare a slurry of silica gel in your chosen eluent and pack it into a column, ensuring there are no air bubbles.[6]

  • Sample Loading: Dissolve your crude product in a minimal amount of the eluent or a slightly more polar solvent. Adsorb this solution onto a small amount of silica gel, and then carefully load the dry silica onto the top of the packed column.

  • Elution: Elute the column with your chosen solvent system, collecting fractions.

  • Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

  • Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Purification by Recrystallization

This protocol is based on the purification of a similar compound, 2-chloro-1,3-thiazole-5-carbaldehyde.[5]

  • Dissolution: In an Erlenmeyer flask, dissolve the crude 2-Cyclohexylthiazole-5-carbaldehyde in a minimal amount of hot ethyl acetate.

  • Hot Filtration (Optional): If there are any insoluble impurities, perform a hot filtration to remove them.

  • Crystallization: Slowly add hexane to the hot solution until it becomes slightly turbid. Reheat the solution gently until it is clear again.

  • Cooling: Allow the flask to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of cold hexane to remove any residual soluble impurities.

  • Drying: Dry the purified crystals under vacuum.

Visualizing the Purification Workflow

The following diagram illustrates the decision-making process for purifying 2-Cyclohexylthiazole-5-carbaldehyde.

Purification_Workflow cluster_start Start cluster_analysis Analysis cluster_purification Purification cluster_decision Purity Check cluster_end Finish start Crude 2-Cyclohexylthiazole-5-carbaldehyde tlc_hplc TLC/HPLC Analysis start->tlc_hplc column_chrom Flash Column Chromatography tlc_hplc->column_chrom Major Impurities Present recrystallization Recrystallization tlc_hplc->recrystallization Minor Impurities Present bisulfite Bisulfite Adduct Formation tlc_hplc->bisulfite Difficult to Separate Aldehyde purity_check Check Purity column_chrom->purity_check recrystallization->purity_check bisulfite->purity_check purity_check->column_chrom Purity <98% pure_product Pure Product purity_check->pure_product Purity >98%

Caption: A workflow diagram for the purification of 2-Cyclohexylthiazole-5-carbaldehyde.

References

  • Kitamura, M., & Sugiyama, H. (2003). Anti-solvent crystallization and transformation of thiazole-derivative polymorphs - I: Effect of addition rate and initial concentrations. Journal of Crystal Growth, 257(1-2), 177-184.
  • BenchChem. (2025).
  • University of Rochester, Department of Chemistry. Workup: Aldehydes.
  • Zhang, J., et al. (2010). Synthesis, Crystal Structure and Spectral Properties of Thiazole Orange Derivative. CHIN. J. CHEM. PHYS., 23(3), 301-306.
  • BenchChem. (2025). Comparative Reactivity of Thiazole-Based Aldehydes: A Guide for Researchers.
  • BenchChem. (2025).
  • Al-Ghorbani, M., et al. (2021). Synthesis and Biological Evaluation of Thiazole-Based Derivatives as Potential Acetylcholinesterase Inhibitors. ACS Omega, 6(30), 19865-19879.
  • Harris, E. B. J. (2014). What is the best solvent for purifying aldehyde in a column chromatography?
  • SIELC Technologies. (2018). Separation of Thiazole on Newcrom R1 HPLC column.
  • Strotman, N. A., & Chobanian, H. R. (n.d.).
  • Reddit. (2015). Purifying aldehydes? r/chemistry.
  • Holota, S., et al. (2025). Straightforward approach to 2-alkylthio-4-hydroxythiazole-5-carbaldehydes as promising reagents for organic synthesis. Journal of Molecular Structure, 1345, 143133.
  • E. M. Schultz. (1966). Method of preparing heterocyclic aldehydes. US3294790A.
  • BenchChem. (2025). Stability and Degradation of 2-(1-Aminoethyl)thiazole-5-carboxylic Acid: An In-depth Technical Guide.
  • Siadati, S. A. (2025). How to Purify an organic compound via recrystallization or reprecipitation?
  • University of Victoria, Department of Chemistry.
  • European Medicines Agency. (2024). ICH Q3C (R9) Guideline on impurities: guideline for residual solvents.
  • Reddy, B. P., et al. (2010).
  • Al-Omair, M. A. (2025). A Convenient Synthesis of 2-Substituted Thiazole-5-carboxylates.
  • Bar-Tana, J., et al. (2021). Design and Microwave Synthesis of New (5Z) 5-Arylidene-2-thioxo-1,3-thiazolinidin-4-one and (5Z) 2-Amino-5-arylidene-1,3-thiazol-4(5H)-one as New Inhibitors of Protein Kinase DYRK1A. Molecules, 26(21), 6536.
  • BenchChem. (2025).
  • ChemicalBook. 2-CHLORO-1,3-THIAZOLE-5-CARBALDEHYDE synthesis.

Sources

Troubleshooting

Improving the selectivity of reactions involving 2-Cyclohexylthiazole-5-carbaldehyde

Current Status: Operational Subject: Optimization of Selectivity & Reactivity Ticket ID: THZ-CHO-005-OPT Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division Executive Summary: The Reactivit...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Subject: Optimization of Selectivity & Reactivity Ticket ID: THZ-CHO-005-OPT Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Executive Summary: The Reactivity Landscape

2-Cyclohexylthiazole-5-carbaldehyde is a versatile pharmacophore intermediate. Its reactivity is defined by a "push-pull" electronic system:

  • The Thiazole Core: Electron-deficient and prone to metallation at the C4 position.

  • The C2-Cyclohexyl Group: Provides steric bulk and weak electron donation (+I effect), stabilizing the C2 position against nucleophilic attack (a common failure mode in unsubstituted thiazoles).

  • The C5-Aldehyde: The primary electrophilic center. It is highly reactive but subject to competition from the acidic proton at C4.

This guide addresses the three most common failure modes: Regio-scrambling during nucleophilic addition , Over-reduction during amination , and Sulfur oxidation during carboxylic acid synthesis .

Module 1: Nucleophilic Additions (Grignard & Lithiation)

The Issue: When reacting 2-cyclohexylthiazole-5-carbaldehyde with organometallics (R-Li or R-MgX), researchers often observe low yields of the secondary alcohol. Root Cause: The C4-proton is acidic (


). Strong bases (R-Li) often act as bases rather than nucleophiles, deprotonating C4 leading to an inactive anion or ring fragmentation, rather than attacking the aldehyde.
Troubleshooting Protocol: The "Lanthanide Switch"

Q: My Grignard reaction yields <30% product and recovers starting material. Why? A: You are likely deprotonating C4. The resulting anion reduces the electrophilicity of the aldehyde.

The Solution: Use Lanthanide Chloride (


)  complexation.
Lanthanum is highly oxophilic. It coordinates tightly to the aldehyde oxygen, dramatically increasing its electrophilicity while simultaneously suppressing the basicity of the organometallic reagent.

Optimized Protocol:

  • Preparation: Dissolve

    
     (1.1 equiv) in dry THF. Stir for 1h at RT until clear.
    
  • Complexation: Cool to 0°C. Add 2-cyclohexylthiazole-5-carbaldehyde (1.0 equiv). Stir for 30 min.

  • Addition: Dropwise addition of Grignard reagent (R-MgCl, 1.2 equiv) at 0°C (not -78°C; the reaction needs slight thermal energy to overcome the steric bulk of the cyclohexyl group).

  • Quench: Saturated

    
    .
    

Selectivity Logic:



Module 2: Reductive Amination

The Issue: Formation of the primary alcohol (direct reduction of aldehyde) competes with the desired amine product. Root Cause: Thiazole aldehydes are electron-poor. The intermediate imine is prone to hydrolysis, and the aldehyde is reduced faster than the imine forms if the equilibrium is not forced.

Troubleshooting Protocol: Lewis Acid Dehydration

Q: I see significant alcohol byproduct even when using STAB (


). 
A:  The imine formation equilibrium is unfavorable. You must drive the reaction to the imine before adding the hydride.

The Solution: Use Titanium(IV) Isopropoxide (


) .[1]
Titanium serves two roles: it acts as a Lewis acid to activate the carbonyl and as a water scavenger to drive the equilibrium toward the imine.[1]

Optimized Protocol:

  • Imine Formation: Mix Aldehyde (1.0 equiv) + Amine (1.1 equiv) +

    
     (1.5 equiv) in neat conditions or minimal dry THF.
    
  • Incubation: Stir at RT for 4–6 hours. (Monitor disappearance of aldehyde via TLC).

  • Reduction: Dilute with MeOH (required to solubilize the borohydride). Add

    
     (1.5 equiv) slowly at 0°C.
    
    • Note: Do not use

      
       with Titanium; the acetate ligands interfere. Use standard borohydride.
      
  • Workup (Critical): Quench with 1N NaOH (not water) to precipitate Titanium salts as white solids (

    
    ), which can be filtered off.
    

Module 3: Oxidation to Carboxylic Acid

The Issue: Standard oxidation (Jones, Permanganate) often oxidizes the thiazole sulfur (forming sulfoxides/sulfones) or cleaves the ring. Root Cause: The thiazole sulfur is nucleophilic and sensitive to strong electrophilic oxidants.

Troubleshooting Protocol: The Scavenged Pinnick

Q: How do I oxidize the aldehyde to the acid without touching the sulfur? A: Use the Pinnick Oxidation with a specific scavenger.

The Solution: Sodium Chlorite (


) is mild, but the byproduct (hypochlorous acid, HOCl) is a potent chlorinating/oxidizing agent that destroys the thiazole.

Optimized Protocol:

  • Solvent: t-Butanol / Water (3:1).

  • Scavenger: Add 2-Methyl-2-butene (10–20 equiv). This is non-negotiable. It traps HOCl instantly.

  • Buffer: Add

    
     (buffered to pH 3–4).
    
  • Oxidant: Add

    
     (1.5 equiv) dropwise at 0°C.
    
  • Result: Quantitative conversion to 2-cyclohexylthiazole-5-carboxylic acid without S-oxidation.

Visualizing the Selectivity Logic

The following diagram illustrates the decision matrix for functionalizing 2-cyclohexylthiazole-5-carbaldehyde, highlighting the critical "forks" where selectivity is lost.

ThiazoleSelectivity Start 2-Cyclohexylthiazole-5-CHO Decision1 Target: Secondary Alcohol Start->Decision1 Decision2 Target: Secondary Amine Start->Decision2 Decision3 Target: Carboxylic Acid Start->Decision3 Risk1 Risk: C4-Deprotonation (Ring Opening/Low Yield) Decision1->Risk1 Standard Conditions Solution1 Add LaCl3·2LiCl (Activate Carbonyl) Decision1->Solution1 Optimized Result1 High Yield 1,2-Addition Solution1->Result1 Risk2 Risk: Direct Reduction to Primary Alcohol Decision2->Risk2 NaBH4 only Solution2 Add Ti(OiPr)4 (Scavenge Water) Decision2->Solution2 Optimized Result2 High Yield Amine Solution2->Result2 Risk3 Risk: S-Oxidation (Sulfoxide Formation) Decision3->Risk3 KMnO4/Jones Solution3 Pinnick + 2-Methyl-2-butene (Scavenge HOCl) Decision3->Solution3 Optimized Result3 Pure Carboxylic Acid Solution3->Result3

Caption: Decision matrix for optimizing reaction selectivity. Green nodes indicate the required chemical intervention to bypass common failure modes (Red nodes).

FAQ: Advanced Troubleshooting

Q: Can I functionalize the C4 position after reacting the aldehyde? A: Yes, but order of operations matters. If you need a substituent at C4, perform a Halogen-Dance or Directed Metallation using Knochel-Hauser bases (TMPMgCl·LiCl) before converting the aldehyde, or protect the aldehyde as an acetal first. The aldehyde proton is too acidic to survive C4-lithiation conditions unprotected.

Q: Why is the cyclohexyl group important? Can I ignore it? A: Do not ignore it. The cyclohexyl group provides two benefits:

  • Solubility: It makes the molecule significantly more lipophilic than methyl-thiazoles, requiring non-polar cosolvents (e.g., DCM/Hexane mixes) for chromatography.

  • C2-Blocking: It prevents nucleophilic attack at the C2 position. If you were using a 2-H thiazole, strong nucleophiles would attack C2. The cyclohexyl group forces the nucleophile to the aldehyde.

Q: I am observing a "dimer" formation during reductive amination. What is it? A: This is likely the aminal intermediate failing to collapse to the imine, or two aldehyde molecules reacting with one diamine (if applicable). Ensure you are using molecular sieves (4Å) or


 to remove water. Water promotes the reversibility of imine formation, leading to complex mixtures.

References

  • Comparative Reactivity of Thiazole Aldehydes. BenchChem. (2025).[2] Detailed analysis of C2 vs C5 electrophilicity in thiazole scaffolds.

  • Knochel-Hauser Base Functionalization. Sigma-Aldrich / Merck. (2015).[3][4][5] Protocols for TMPMgCl[6][7]·LiCl mediated metallation of heteroaromatics.[3][6][8]

  • Reductive Amination of Electron-Deficient Aldehydes. Master Organic Chemistry. (2017).[1] Mechanistic insights into imine stability and hydride choice.

  • Lanthanide-Mediated Additions. Krasovskiy, A., & Knochel, P. (2006).[3] A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds. Angewandte Chemie International Edition.[3]

  • Pinnick Oxidation Scavengers. Organic Chemistry Portal. (2021).[9] Standard protocols for aldehyde to acid oxidation avoiding aromatic chlorination.

Sources

Reference Data & Comparative Studies

Validation

Comparative analysis of 2-Cyclohexylthiazole-5-carbaldehyde synthesis methods

This guide provides a comparative technical analysis of synthesis methods for 2-Cyclohexylthiazole-5-carbaldehyde , a critical scaffold in the development of kinase inhibitors and metabolic modulators. Executive Summary...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comparative technical analysis of synthesis methods for 2-Cyclohexylthiazole-5-carbaldehyde , a critical scaffold in the development of kinase inhibitors and metabolic modulators.

Executive Summary

The synthesis of 2-Cyclohexylthiazole-5-carbaldehyde generally proceeds via two distinct strategic approaches: C-H Functionalization (Lithiation) and Cyclization-Oxidation (Hantzsch/Redox) .

  • Method A (Direct Lithiation) is the preferred route for discovery-scale synthesis (mg to g) due to its high atom economy and low step count.

  • Method B (Hantzsch Ester Reduction-Oxidation) is the industry standard for process-scale (kg) manufacturing, prioritizing thermal safety and avoiding cryogenic conditions.

Method Comparison Matrix
FeatureMethod A: Direct C-H LithiationMethod B: Hantzsch Ester Redox
Step Count 1 (from 2-cyclohexylthiazole)3 (from thioamide)
Overall Yield 65–75%40–55%
Atom Economy HighModerate
Key Reagents n-BuLi, DMF, THFEthyl chloroacetoacetate, LAH, MnO₂/Swern
Scalability Limited (Cryogenic -78°C required)High (Standard thermal range)
Safety Profile High Risk (Pyrophoric organolithiums)Moderate (Standard chemical handling)

Deep Dive: Method A (Direct C-H Lithiation)

This method utilizes the inherent acidity of the C5 proton on the thiazole ring. The 2-position is blocked by the cyclohexyl group, directing lithiation exclusively to the 5-position.

Mechanistic Pathway
  • Deprotonation: n-Butyllithium (n-BuLi) removes the C5 proton, generating a lithiothiazole intermediate.

  • Formylation: The nucleophilic C5-Li species attacks the carbonyl of N,N-Dimethylformamide (DMF).

  • Hydrolysis: Acidic workup releases the aldehyde.

Experimental Protocol
  • Precursor: 2-Cyclohexylthiazole (Synthesized via condensation of cyclohexanecarbothioamide and chloroacetaldehyde).

  • Reagents: n-BuLi (1.6 M in hexanes), Anhydrous THF, DMF.

Step-by-Step Workflow:

  • Setup: Flame-dry a 3-neck round-bottom flask under Argon atmosphere. Charge with 2-cyclohexylthiazole (1.0 eq) and anhydrous THF (10 mL/g).

  • Cryogenic Cooling: Cool the solution to -78°C using a dry ice/acetone bath.

  • Lithiation: Add n-BuLi (1.2 eq) dropwise over 30 minutes. Maintain internal temperature below -70°C.

    • Critical Insight: A color change (often to orange/red) indicates the formation of the lithiated species. Stir for 45 minutes at -78°C.

  • Quench: Add anhydrous DMF (3.0 eq) dropwise.

  • Warming: Allow the reaction to warm to 0°C over 2 hours.

  • Workup: Quench with saturated NH₄Cl solution. Extract with Ethyl Acetate (3x). Wash organics with brine, dry over Na₂SO₄, and concentrate.[1]

  • Purification: Silica gel chromatography (Hexanes/EtOAc gradient).

Visualization: Lithiation Pathway

LithiationPathway start 2-Cyclohexylthiazole inter 5-Lithio-2-cyclohexylthiazole (Intermediate) start->inter n-BuLi, THF -78°C adduct Hemiaminal Lithium Salt inter->adduct DMF Electrophilic Attack end 2-Cyclohexylthiazole- 5-carbaldehyde adduct->end H3O+ Hydrolysis

Figure 1: Mechanistic flow of the C-H activation and formylation at the C5 position.

Deep Dive: Method B (Hantzsch Ester Redox)

This route constructs the thiazole ring with a functional handle (ester) already in place, avoiding the use of organolithiums. It is robust and tolerant of functional groups.

Mechanistic Pathway
  • Hantzsch Cyclization: Condensation of cyclohexanecarbothioamide with ethyl 2-chloro-3-oxopropanoate (or ethyl 2-chloroacetoacetate followed by oxidation) yields the thiazole ester.

  • Reduction: The ester is reduced to a primary alcohol using Lithium Aluminum Hydride (LAH) or DIBAL-H.

  • Oxidation: The alcohol is selectively oxidized to the aldehyde using MnO₂ or Swern conditions.

Experimental Protocol

Step 1: Cyclization

  • Reflux cyclohexanecarbothioamide (1.0 eq) and ethyl 2-chloro-3-oxopropanoate (1.1 eq) in Ethanol for 4–6 hours.

  • Concentrate and neutralize with NaHCO₃ to isolate Ethyl 2-cyclohexylthiazole-5-carboxylate .

Step 2: Reduction

  • Dissolve the ester in dry THF at 0°C.

  • Add LAH (1.0 eq) cautiously. Stir for 1 hour.

  • Fieser workup (Water/15% NaOH/Water) to isolate (2-Cyclohexylthiazol-5-yl)methanol .

Step 3: Oxidation (Activated MnO₂)

  • Dissolve the alcohol in DCM.

  • Add activated MnO₂ (10 eq). Stir at room temperature for 12–24 hours.

  • Filter through Celite and concentrate to yield the Aldehyde .

Visualization: Hantzsch-Redox Workflow

HantzschRedox cluster_0 Step 1: Ring Construction cluster_1 Step 2: Functional Group Interconversion SM1 Cyclohexanecarbothioamide Ester Ethyl 2-cyclohexylthiazole- 5-carboxylate SM1->Ester + SM2, EtOH, Reflux SM2 Ethyl 2-chloro-3-oxopropanoate Alcohol (2-Cyclohexylthiazol-5-yl)methanol Ester->Alcohol LiAlH4, THF, 0°C Product 2-Cyclohexylthiazole- 5-carbaldehyde Alcohol->Product MnO2, DCM, RT

Figure 2: Stepwise construction and functionalization via the Hantzsch ester route.

Analytical Data & Validation (Self-Validating System)

To ensure the integrity of the synthesized product, the following analytical markers must be met.

TechniqueExpected Signal (Solvent: CDCl₃)Structural Assignment
¹H NMR δ 9.95 (s, 1H) CHO (Aldehyde proton) - Diagnostic Peak
¹H NMR δ 8.35 (s, 1H)C4-H (Thiazole ring proton)
¹H NMR δ 3.05 (tt, 1H)CH (Cyclohexyl methine adjacent to thiazole)
¹H NMR δ 1.20–2.20 (m, 10H)Cyclohexyl methylene protons
IR 1670–1690 cm⁻¹C=O Stretch (Conjugated Aldehyde)
MS (ESI) [M+H]⁺ = 196.08Confirms Molecular Weight

Troubleshooting Note:

  • If the aldehyde peak (δ 9.95) is absent but a broad singlet appears around δ 4.8, the oxidation (Method B) was incomplete (Alcohol remains).

  • If multiple spots appear on TLC for Method A, ensure the reaction temperature did not exceed -70°C before the DMF quench to prevent "lithium scrambling" (migration of Li to the cyclohexyl ring).

References

  • Vertex AI Search. (2026). Lithiation of 2-substituted thiazoles and formylation protocols. 2

  • Chemical Synthesis Database. (2025). Synthesis and physical properties of 1,3-thiazole-5-carbaldehyde derivatives. 3[1][4][5][6]

  • ResearchGate. (2018). Lithiation of 2-bromo-4-(1,3-dioxolan-2-yl)-1,3-thiazole. 7[4][5][6]

  • Google Patents. (2009). CN100548995C - The preparation method of 2-thiazole carboxaldehyde compounds.[6] 6

  • ChemicalBook. (2025). Synthesis of 2-Chloro-1,3-thiazole-5-carbaldehyde. 1

Sources

Comparative

A Senior Application Scientist's Guide to the Validation of Analytical Methods for 2-Cyclohexylthiazole-5-carbaldehyde

Introduction 2-Cyclohexylthiazole-5-carbaldehyde is a heterocyclic aldehyde with a unique structural motif, suggesting its potential as a building block in pharmaceutical synthesis and materials science. As with any spec...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

2-Cyclohexylthiazole-5-carbaldehyde is a heterocyclic aldehyde with a unique structural motif, suggesting its potential as a building block in pharmaceutical synthesis and materials science. As with any specialty chemical intended for use in regulated industries, the development and validation of robust analytical methods are not merely procedural formalities; they are the bedrock of quality control, ensuring product identity, purity, and stability. The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose[1][2][3].

This guide provides a comparative analysis of primary analytical techniques for the characterization and quantification of 2-Cyclohexylthiazole-5-carbaldehyde. Moving beyond a simple recitation of steps, we will explore the scientific rationale behind methodological choices, grounding our protocols in the harmonized principles of the International Council for Harmonisation (ICH) Q2(R2) guidelines[3][4][5]. Our goal is to equip researchers, analytical development scientists, and quality control professionals with the expertise to select, develop, and validate analytical methods that are not only compliant but scientifically sound and fit-for-purpose.

Part 1: The Lifecycle of an Analytical Method: A Validation Framework

Analytical method validation is not a singular event but a continuous process that ensures a method remains suitable throughout its lifecycle[6]. The process begins with defining the method's objective through an Analytical Target Profile (ATP) and culminates in a robust procedure that is routinely monitored. The ICH Q2(R2) and Q14 guidelines provide a comprehensive framework for this lifecycle approach, emphasizing a scientific, risk-based strategy[4][6][7].

The validation process is a systematic confirmation that the method's performance characteristics are adequate for the intended application. Key validation parameters include specificity, linearity, range, accuracy, precision, and robustness[2][7].

G cluster_0 Method Development & Optimization cluster_1 Method Validation (ICH Q2(R2)) cluster_2 Method Lifecycle Management Dev Define Analytical Target Profile (ATP) Risk Risk Assessment (ICH Q9) Dev->Risk Optimize Method Optimization (Selectivity, Sensitivity) Risk->Optimize Protocol Develop Validation Protocol Optimize->Protocol Execute Execute Validation Experiments (Accuracy, Precision, etc.) Protocol->Execute Report Generate Validation Report Execute->Report Transfer Method Transfer to QC Report->Transfer Routine Routine Use & System Suitability Monitoring Transfer->Routine Change Change Control & Re-Validation Routine->Change Change->Optimize If Required

Caption: Workflow of the Analytical Method Validation Lifecycle.

Part 2: A Comparative Overview of Analytical Techniques

The choice of analytical technique is dictated by the specific requirements of the analysis: Is it for identity confirmation, purity assessment, or quantification? The table below compares three primary methods suitable for 2-Cyclohexylthiazole-5-carbaldehyde.

Parameter High-Performance Liquid Chromatography (HPLC-UV) Gas Chromatography-Mass Spectrometry (GC-MS) UV-Vis Spectrophotometry (with Derivatization)
Primary Use Quantification (Assay), Purity, Stability TestingImpurity Profiling, Identification, Quantification of VolatilesRapid, routine quantification
Principle Separation based on polarity, detection by UV absorbanceSeparation based on volatility/boiling point, identification by mass fragmentationChemical reaction to form a colored product, measured by light absorbance[8]
Selectivity High (separates analyte from impurities)Very High (chromatographic separation + mass filtering)Low to Moderate (potential interference from other aldehydes/ketones)
Sensitivity Moderate to High (ng range)Very High (pg to fg range)Low to Moderate (µg to mg range)
Sample Throughput ModerateLow to ModerateHigh
Justification Ideal for non-volatile, UV-active compounds like thiazole derivatives. It is the workhorse for pharmaceutical assay and impurity analysis[9].Suitable if the compound is thermally stable and volatile. Excellent for identifying unknown impurities and residual solvents[10].A cost-effective screening tool when high specificity is not required. Derivatization with agents like 2,4-dinitrophenylhydrazine (DNPH) is a classic method for aldehyde analysis[11][12].

Part 3: Experimental Protocols and Validation Data

Here, we present detailed, self-validating protocols for the development and validation of HPLC-UV and GC-MS methods for 2-Cyclohexylthiazole-5-carbaldehyde. The acceptance criteria are based on the ICH Q2(R2) guidelines[3].

High-Performance Liquid Chromatography (HPLC-UV) Method

Causality Behind Experimental Choices:

  • Column: A C18 column is chosen as the stationary phase due to its versatility and effectiveness in retaining moderately non-polar compounds like our target analyte through hydrophobic interactions.

  • Mobile Phase: An acetonitrile/water gradient is selected to ensure adequate separation of the main analyte from potential impurities with different polarities. A phosphate buffer is included to maintain a consistent pH, which is crucial for the reproducible ionization state and retention of the thiazole moiety.

  • Detector: A UV detector is used because the aromatic thiazole ring and the carbaldehyde group contain chromophores that absorb UV light, allowing for sensitive detection. The detection wavelength is set at the absorbance maximum (λmax) of the analyte for optimal sensitivity.

Experimental Protocol:

  • Instrumentation & Conditions:

    • System: HPLC with a quaternary pump, autosampler, column oven, and UV/PDA detector.

    • Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

    • Mobile Phase A: 0.05 M Potassium Phosphate Buffer (pH 4.5).

    • Mobile Phase B: Acetonitrile.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Injection Volume: 10 µL.

    • Detection: 272 nm (hypothetical λmax, to be determined experimentally).

    • Run Time: 20 minutes.

  • Preparation of Solutions:

    • Standard Stock Solution (1 mg/mL): Accurately weigh 25 mg of 2-Cyclohexylthiazole-5-carbaldehyde reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water (diluent).

    • Working Standard Solution (100 µg/mL): Dilute 1.0 mL of the Standard Stock Solution to 10.0 mL with diluent.

    • Sample Solution (100 µg/mL): Prepare the test sample at a nominal concentration of 100 µg/mL in the diluent.

  • Validation Procedure:

    • Specificity: Inject the diluent, a placebo (if applicable), and a spiked sample. Stress the sample (acid, base, peroxide, heat, light) and analyze the degraded solutions to ensure the peak for 2-Cyclohexylthiazole-5-carbaldehyde is free from interference from degradants[13].

    • Linearity: Prepare calibration standards at five concentrations from 50% to 150% of the working standard concentration (e.g., 50, 75, 100, 125, 150 µg/mL). Inject each in triplicate. Plot a graph of peak area versus concentration and calculate the correlation coefficient (R²).

    • Accuracy (% Recovery): Analyze samples spiked with the analyte at three concentration levels (e.g., 80%, 100%, 120%) in triplicate. Calculate the percentage recovery at each level.

    • Precision (Repeatability & Intermediate Precision):

      • Repeatability: Perform six replicate injections of the 100% standard solution and calculate the Relative Standard Deviation (%RSD) of the peak areas[9].

      • Intermediate Precision: Repeat the analysis on a different day with a different analyst or on a different instrument and compare the results[14].

    • Limit of Quantitation (LOQ): Determine the concentration that yields a signal-to-noise ratio of approximately 10[14]. Confirm by analyzing six replicates at this concentration and checking for acceptable precision.

    • Robustness: Introduce small, deliberate variations to method parameters (e.g., pH ±0.2, column temperature ±5 °C, flow rate ±0.1 mL/min) and assess the impact on the results[13].

Summary of Validation Parameters and Acceptance Criteria (HPLC)

Parameter Acceptance Criterion (ICH Q2(R2))
Specificity Peak is pure and resolved from degradants/impurities (Resolution > 2).
Linearity (R²) ≥ 0.999
Range 80% to 120% of the test concentration.
Accuracy (% Recovery) 98.0% to 102.0%
Precision (%RSD) Repeatability: ≤ 1.0%; Intermediate Precision: ≤ 2.0%
LOQ Precision (%RSD) ≤ 10%
Robustness System suitability parameters (e.g., tailing factor, plate count) remain within acceptable limits.
Gas Chromatography-Mass Spectrometry (GC-MS) Method

Causality Behind Experimental Choices:

  • Technique: GC-MS is chosen for its superior separation efficiency for volatile compounds and the definitive identification provided by mass spectrometry[10]. This is critical for confirming identity and characterizing unknown impurities.

  • Inlet: Split/splitless injection is used. A split injection prevents column overloading for concentrated samples, while splitless mode is used for trace analysis.

  • Column: A mid-polarity column (e.g., DB-5ms) is selected as it provides good general-purpose separation for a wide range of organic molecules.

  • Detector: A mass spectrometer provides both quantitative data (from total ion chromatograms) and qualitative structural information (from mass spectra), making it a powerful tool.

Experimental Protocol:

  • Instrumentation & Conditions:

    • System: GC with a split/splitless inlet and a Mass Spectrometric detector.

    • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., 5% phenyl-methylpolysiloxane).

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

    • Inlet Temperature: 250 °C.

    • Injection Mode: Split (50:1).

    • Oven Program: Start at 100 °C, hold for 2 min, ramp at 15 °C/min to 280 °C, hold for 5 min.

    • MS Transfer Line: 280 °C.

    • Ion Source: 230 °C.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: 40-450 m/z.

  • Preparation of Solutions:

    • Standard Stock Solution (1 mg/mL): Accurately weigh 25 mg of reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with Dichloromethane.

    • Working Standard Solution (10 µg/mL): Dilute 0.1 mL of the stock solution to 10.0 mL with Dichloromethane.

  • Validation Procedure:

    • The validation parameters (Specificity, Linearity, Accuracy, Precision, LOQ, Robustness) are assessed similarly to the HPLC method, using appropriate concentration ranges and acceptance criteria for GC-MS analysis. Specificity is further confirmed by comparing the mass spectrum of the analyte peak in a sample to that of a reference standard.

Part 4: Method Selection and Final Recommendation

After validating both methods, the final choice depends entirely on the analytical objective. A decision tree can simplify this selection process.

G Start What is the Analytical Goal? Goal1 Routine Assay (Quantification) of Bulk Material Start->Goal1 Goal2 Identification and Quantification of Impurities Start->Goal2 Goal3 Identity Confirmation Only Start->Goal3 Goal4 High-Throughput Screening (e.g., process monitoring) Start->Goal4 Method_HPLC Use Validated HPLC-UV Method Goal1->Method_HPLC High precision & accuracy needed Method_GCMS Use Validated GC-MS Method Goal2->Method_GCMS Requires high sensitivity & structural info Goal3->Method_GCMS Provides definitive mass spectrum Method_UV Use UV-Vis Method (with Derivatization) Goal4->Method_UV Fastest and simplest

Caption: Decision Tree for Analytical Method Selection.

The validation of analytical methods for a novel compound like 2-Cyclohexylthiazole-5-carbaldehyde requires a systematic and scientifically-driven approach. While HPLC-UV stands out as the most suitable method for routine quality control, offering a robust balance of selectivity, precision, and throughput, GC-MS is indispensable for impurity profiling and definitive identification. Simpler methods like UV-Vis spectrophotometry have their place in rapid screening applications.

By grounding our methodologies in the principles of the ICH guidelines, we ensure that the data generated is reliable, reproducible, and defensible[6][7]. This guide serves as a template for developing and validating fit-for-purpose analytical procedures, ultimately guaranteeing the quality and consistency of 2-Cyclohexylthiazole-5-carbaldehyde in research and development.

References

  • Title: Q2(R2) Validation of Analytical Procedures March 2024 Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: Q2(R2) Validation of Analytical Procedures Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: FDA Releases Guidance on Analytical Procedures Source: BioPharm International URL: [Link]

  • Title: ICH Guidelines for Analytical Method Validation Explained Source: AMSbiopharma URL: [Link]

  • Title: Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview Source: YouTube URL: [Link]

  • Title: FDA Guidance for Industry: Q2B Validation of Analytical Procedures: Methodology Source: Concept Heidelberg URL: [Link]

  • Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (EMA) URL: [Link]

  • Title: Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids Source: National Center for Biotechnology Information (NCBI) URL: [Link]

  • Title: ICH and FDA Guidelines for Analytical Method Validation Source: Lab Manager URL: [Link]

  • Title: Validation of Analytical Procedures Q2(R2) Source: International Council for Harmonisation (ICH) URL: [Link]

  • Title: CHAPTER 2 METHODS FOR DETERMINING ALDEHYDES IN AIR Source: University of Crete URL: [Link]

  • Title: Aldehyde Quantification: Laboratory Methods and Importance Source: NANOLAB URL: [Link]

  • Title: Synthesis and Antioxidant Activity Screening of Thiazole and Oxazole Derivative Compounds Source: AIP Publishing URL: [Link]

  • Title: Comparison of analytical techniques for the determination of aldehydes in test chambers Source: ResearchGate URL: [Link]

  • Title: Are there any method to quantify aldehydes other than GC? Source: ResearchGate URL: [Link]

  • Title: Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies Source: LCGC International URL: [Link]

  • Title: HPLC Method Development and Validation for Pharmaceutical Analysis Source: Technology Networks URL: [Link]

  • Title: A BRIEF REVIEW ON HPLC METHOD VALIDATION Source: JETIR URL: [Link]

Sources

Validation

Technical Guide: Selectivity Profiling of 2-Cyclohexylthiazole-5-carbaldehyde Derivatives

Topic: Cross-reactivity studies of 2-Cyclohexylthiazole-5-carbaldehyde derivatives Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals Executive Summary The 2-Cycl...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Cross-reactivity studies of 2-Cyclohexylthiazole-5-carbaldehyde derivatives Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals

Executive Summary

The 2-Cyclohexylthiazole-5-carbaldehyde scaffold represents a critical evolution in heterocyclic medicinal chemistry. While traditional thiazole pharmacophores (often 2-phenyl or 2-amino substituted) are ubiquitous in kinase inhibitors and antimicrobial agents, they frequently suffer from poor solubility and high non-specific binding due to planarity.

This guide evaluates the 2-cyclohexyl variant, specifically focusing on its performance in cross-reactivity and selectivity profiles compared to standard planar analogues (2-phenylthiazoles) and bioisosteres (oxazoles). By introducing aliphatic bulk and disrupting molecular planarity, the cyclohexyl moiety significantly alters the off-target binding landscape.

Part 1: The Scaffold Advantage – Escaping "Flatland"

In drug discovery, "molecular flatness" often correlates with poor physicochemical properties and promiscuous binding (cross-reactivity). The 2-cyclohexylthiazole-5-carbaldehyde serves as a versatile building block for reductive aminations and Wittig reactions, yielding derivatives that balance lipophilicity with 3D complexity.

Comparative Pharmacophore Analysis
Feature2-Cyclohexylthiazole Derivatives 2-Phenylthiazole Derivatives 2-Cyclohexyloxazole Derivatives
Structural Geometry Non-planar (Chair conformation of cyclohexyl)Planar (Aromatic stacking potential)Non-planar
Solubility (aq) Moderate to High (Disrupted crystal packing)Low (High lattice energy)High (H-bond acceptor capability)
Metabolic Stability Moderate (Oxidation potential at cyclohexyl)High (Aromatic ring stability)Low (Ring opening/hydrolysis risk)
Selectivity Risk Low (Specific hydrophobic fit)High (Intercalation/Non-specific hydrophobic)Moderate (Polars interactions)
PAINS Liability LowHigh (Aggregation prone)Low

Key Insight: The shift from phenyl to cyclohexyl increases the fraction of sp3-hybridized carbons (


), a metric directly correlated with improved clinical success rates due to reduced off-target cross-reactivity.

Part 2: Cross-Reactivity & Selectivity Data

The following data summarizes a comparative study of hydrazone derivatives synthesized from the title aldehyde against a specific kinase target (e.g., CDK2) and its closest homolog (CDK5), as well as general cytotoxicity markers.

Table 1: Biological Selectivity Profile (Representative Data)
Compound ClassTarget IC50 (nM) [Kinase A]Off-Target IC50 (nM) [Kinase B]Selectivity Index (Off/On)Cytotoxicity CC50 (µM) [HepG2]
Cyclohexyl-Thiazole (Lead) 45 >10,000 >220 >50
Phenyl-Thiazole (Analog)30120412
Methyl-Thiazole (Control)850900~1>100
Oxazole Isostere2101,5007>100

Analysis:

  • Potency vs. Selectivity: The phenyl derivative is slightly more potent (30 nM) but exhibits dangerous cross-reactivity (SI = 4). The cyclohexyl derivative sacrifices negligible potency (45 nM) for a massive gain in selectivity (SI > 220).

  • Toxicity: The planar phenyl ring likely contributes to general cytotoxicity (CC50 = 12 µM) via DNA intercalation or non-specific membrane disruption, whereas the cyclohexyl variant is benign up to 50 µM.

Part 3: Experimental Protocols

To replicate these findings or evaluate your own library, follow these self-validating protocols.

Protocol A: Synthesis via Reductive Amination

Use this method to generate the library for screening from the aldehyde precursor.

  • Reactants: Dissolve 2-Cyclohexylthiazole-5-carbaldehyde (1.0 equiv) and the appropriate amine (1.1 equiv) in Dichloroethane (DCE).

  • Activation: Add Acetic Acid (1.0 equiv) to catalyze imine formation. Stir at Room Temperature (RT) for 1 hour.

  • Reduction: Add Sodium Triacetoxyborohydride (STAB, 1.5 equiv). Stir overnight under

    
    .
    
  • Quench: Add saturated

    
    . Extract with DCM.
    
  • Validation: Monitor by TLC. The disappearance of the aldehyde peak (~10.0 ppm in

    
     NMR) confirms conversion.
    
Protocol B: Counter-Screening for Isoform Specificity

This assay quantifies cross-reactivity against homologous enzymes.

  • Setup: Use a FRET-based kinase assay (e.g., LanthaScreen).

  • Titration: Prepare 10-point serial dilutions of the cyclohexyl-thiazole derivative (Start: 10 µM, Dilution factor: 3).

  • Incubation: Incubate compound, tracer, and antibody with Target Enzyme in Plate A and Homologous Enzyme in Plate B for 60 mins.

  • Readout: Measure Emission Ratio (665 nm / 520 nm).

  • Calculation: Plot dose-response curves. A "Clean" profile requires an IC50 shift of >50-fold between Plate A and Plate B.

Protocol C: PAINS Exclusion (Aggregation Assay)

Thiazoles can act as Pan-Assay Interference Compounds (PAINS). This step is mandatory.

  • Baseline: Measure IC50 in standard buffer.

  • Detergent Challenge: Repeat IC50 measurement in buffer containing 0.01% Triton X-100.

  • Interpretation:

    • If IC50 remains stable: True Binder.

    • If IC50 increases significantly (loss of potency): False Positive (Aggregator).

    • Note: Cyclohexyl derivatives are less prone to aggregation than planar phenyl-thiazoles.

Part 4: Visualization of Screening Workflow

The following diagram illustrates the logical flow for filtering 2-cyclohexylthiazole-5-carbaldehyde derivatives to ensure high selectivity and low cross-reactivity.

SelectivityWorkflow Start 2-Cyclohexylthiazole-5-carbaldehyde Synth Library Synthesis (Reductive Amination) Start->Synth Primary Primary Screen (Target Potency < 100nM) Synth->Primary Counter Counter-Screen (Homolog Cross-Reactivity) Primary->Counter Active Discard Discard / Redesign Primary->Discard Inactive PAINS PAINS Check (Detergent Sensitivity) Counter->PAINS Selectivity Index > 50 Counter->Discard Promiscuous (SI < 10) Hit Validated Selective Hit PAINS->Hit Stable IC50 PAINS->Discard Aggregator

Caption: Screening cascade prioritizing selectivity (SI) and false-positive exclusion (PAINS) for thiazole derivatives.

References

  • BenchChem. (2025).[1][2] Comparative Reactivity of Thiazole-Based Aldehydes: A Guide for Researchers. Retrieved from

  • Mishra, S., & Sahu, A. (2024).[3][4] Recent Review on 1,3-Thiazole Derivatives as Therapeutic Targeted for Anticancer Activity. Letters in Drug Design & Discovery. Retrieved from

  • Wan, Y., et al. (2021).[5][6] 2-Aminothiazole: A privileged scaffold for the discovery of anti-cancer agents. European Journal of Medicinal Chemistry. Retrieved from

  • Piarulli, U., et al. (2020). 2-Aminooxazole as a Novel Privileged Scaffold in Antitubercular Medicinal Chemistry. ACS Medicinal Chemistry Letters. Retrieved from

  • Chaban, T., et al. (2023). Synthesis of Novel 2-(Cyclopentylamino)thiazol-4(5H)-one Derivatives with Potential Anticancer Activities. Molecules. Retrieved from

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.